Technical Documentation Center

(R)-4-Methoxy-azepane hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (R)-4-Methoxy-azepane hydrochloride

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Solubility Profiling of (R)-4-Methoxy-azepane hydrochloride: From Theoretical Principles to Practical Execution

Abstract (R)-4-Methoxy-azepane hydrochloride is a chiral cyclic amine derivative of interest in medicinal chemistry and drug development. A comprehensive understanding of its solubility in aqueous and organic media is fu...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

(R)-4-Methoxy-azepane hydrochloride is a chiral cyclic amine derivative of interest in medicinal chemistry and drug development. A comprehensive understanding of its solubility in aqueous and organic media is fundamental to its formulation, bioavailability, and overall progression as a potential therapeutic agent. This guide provides an in-depth exploration of the theoretical and practical aspects of determining the solubility of (R)-4-Methoxy-azepane hydrochloride. We delve into the physicochemical principles governing its solubility, present robust, step-by-step protocols for both thermodynamic and kinetic solubility assessment, and offer insights into data interpretation and presentation. This document is designed to equip researchers with the necessary framework to conduct a thorough and scientifically sound solubility profiling of this and similar amine hydrochloride salts.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the phenomenon of a solute dissolving in a solvent to create a homogeneous system, is a cornerstone of pharmaceutical sciences. For an active pharmaceutical ingredient (API) like (R)-4-Methoxy-azepane hydrochloride, aqueous solubility is a critical determinant of its oral bioavailability.[1] Most small-molecule drugs are weak acids or bases, and their solubility is heavily influenced by pH.[2] As a hydrochloride salt of a secondary amine, (R)-4-Methoxy-azepane is expected to exhibit significantly higher aqueous solubility compared to its free base form, a common strategy employed to enhance the dissolution of amine-containing drugs.[3][4]

The solubility in organic solvents, while secondary to aqueous solubility for bioavailability, is crucial for synthesis, purification, and the development of various dosage forms.[5] This guide will address both facets, providing a holistic view of the solubility characteristics of (R)-4-Methoxy-azepane hydrochloride.

Physicochemical Properties Influencing Solubility

To understand the solubility of (R)-4-Methoxy-azepane hydrochloride, we must first consider its molecular structure.

  • Structure: The molecule consists of a seven-membered azepane ring, a polar secondary amine group (protonated as the hydrochloride salt), and a methoxy ether group. The "(R)" designation indicates a specific stereochemistry at the chiral center.

  • Polarity and Hydrogen Bonding: The protonated amine (-NH2+ Cl-) is highly polar and readily participates in hydrogen bonding with water molecules, which is the primary driver of its aqueous solubility. The ether oxygen can also act as a hydrogen bond acceptor. The aliphatic portion of the azepane ring contributes nonpolar character.

  • Ionization (pKa): The pKa of the conjugate acid of the azepane amine is a critical parameter. The solubility of the salt will be highest at pH values significantly below the pKa of the free base, where the compound exists predominantly in its ionized, more soluble form.[6] As the pH of the solution approaches and surpasses the pKa, the salt can disproportionate, leading to the precipitation of the less soluble free base.[7]

  • Crystal Lattice Energy: For a solid to dissolve, the energy required to break the crystal lattice must be overcome by the energy of solvation.[7] Amine hydrochloride salts often form stable, crystalline structures. Factors like melting point can provide an indirect indication of the lattice energy; a higher melting point often correlates with lower solubility.[7]

The interplay of these factors dictates the solubility profile across different solvent systems.

Aqueous Solubility Determination

The determination of aqueous solubility can be approached from two perspectives: thermodynamic and kinetic solubility.[1]

  • Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a substance that can dissolve in a solvent under specific conditions (temperature, pH) when the system is at equilibrium with an excess of the solid compound.[1][2] The "shake-flask" method is the gold-standard for its determination.[2][6][8]

  • Kinetic Solubility: This measures the concentration at which a compound precipitates from a supersaturated solution, often generated by adding a concentrated stock solution (e.g., in DMSO) to an aqueous buffer.[1][9] It is a high-throughput method commonly used in early drug discovery for rank-ordering compounds but can be influenced by experimental conditions.[2]

Protocol for Thermodynamic Aqueous Solubility (Shake-Flask Method)

This protocol outlines the equilibrium shake-flask method, a robust approach for determining the thermodynamic solubility of (R)-4-Methoxy-azepane hydrochloride across a physiologically relevant pH range.

Objective: To determine the equilibrium solubility of (R)-4-Methoxy-azepane hydrochloride in aqueous buffers at pH 1.2, 4.5, and 6.8 at 37 °C.

Materials:

  • (R)-4-Methoxy-azepane hydrochloride

  • Phosphate-buffered saline (PBS), pH 7.4

  • Simulated Gastric Fluid (pH 1.2, without pepsin)

  • Acetate Buffer (pH 4.5)

  • Phosphate Buffer (pH 6.8)

  • HPLC-grade water, acetonitrile, and methanol

  • Calibrated analytical balance

  • Thermostatic shaker incubator

  • Centrifuge

  • Low-binding filter units (e.g., 0.22 µm PVDF)

  • HPLC system with UV detector or LC-MS/MS

Step-by-Step Protocol:

  • Preparation of Buffers: Prepare buffers according to standard pharmacopeial guidelines. Ensure pH is accurately adjusted at the experimental temperature (37 °C).

  • Sample Preparation: Add an excess amount of (R)-4-Methoxy-azepane hydrochloride to vials containing a known volume (e.g., 2 mL) of each buffer. "Excess" means enough solid should remain undissolved at the end of the experiment to ensure equilibrium is reached.

  • Equilibration: Place the vials in a thermostatic shaker incubator set to 37 °C and agitate for 24-48 hours. The extended time allows the system to reach equilibrium. For some compounds, it's crucial to confirm that the solid form has not changed during this period.[2]

  • Sample Clarification: After equilibration, allow the vials to stand to let the excess solid settle. Centrifuge the samples to pellet the undissolved solid.

  • Filtration: Carefully withdraw the supernatant and filter it through a low-binding 0.22 µm filter to remove any remaining solid particles. Adsorption to the filter should be checked.[2]

  • Quantification:

    • Prepare a series of calibration standards of (R)-4-Methoxy-azepane hydrochloride in a suitable solvent (e.g., 50:50 methanol:water).

    • Analyze the filtered supernatant and the calibration standards using a validated HPLC-UV or LC-MS/MS method.

    • Calculate the concentration of the dissolved compound in the supernatant by comparing its response to the calibration curve.

Data Presentation:

Aqueous Medium pH Temperature (°C) Solubility (mg/mL) Solubility (mM)
Simulated Gastric Fluid1.237[Experimental Value][Calculated Value]
Acetate Buffer4.537[Experimental Value][Calculated Value]
Phosphate Buffer6.837[Experimental Value][Calculated Value]
PBS7.437[Experimental Value][Calculated Value]
Visualization of the Experimental Workflow

G cluster_prep Preparation cluster_equil Equilibration cluster_process Sample Processing cluster_analysis Analysis & Quantification A Weigh excess (R)-4-Methoxy-azepane HCl C Add excess solid to buffers A->C B Prepare aqueous buffers (pH 1.2, 4.5, 6.8, 7.4) B->C D Incubate & Shake (37°C, 24-48h) C->D E Centrifuge to pellet solid D->E F Filter supernatant (0.22 µm) E->F H HPLC or LC-MS/MS Analysis F->H G Prepare Calibration Standards G->H I Calculate Concentration (Solubility) H->I

Caption: Workflow for Thermodynamic Solubility Determination.

Organic Solvent Solubility Screening

Understanding the solubility in organic solvents is vital for synthetic chemists and formulation scientists. A screening across solvents of varying polarity provides a comprehensive profile.

Objective: To determine the approximate solubility of (R)-4-Methoxy-azepane hydrochloride in a range of common organic solvents at ambient temperature.

Solvent Selection:

  • Protic Solvents: Methanol, Ethanol

  • Polar Aprotic Solvents: Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile

  • Less Polar/Nonpolar Solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), Toluene

Protocol for Organic Solvent Solubility (Small-Scale Shake-Flask)

Step-by-Step Protocol:

  • Vial Preparation: To a series of small, clear glass vials, add a pre-weighed amount of (R)-4-Methoxy-azepane hydrochloride (e.g., 10 mg).

  • Solvent Addition: Add a small, precise volume of the first solvent (e.g., 100 µL) to each vial.

  • Agitation: Vigorously vortex the vials for 1-2 minutes.

  • Visual Inspection: Observe if all the solid has dissolved.

  • Iterative Addition: If the solid has dissolved, the solubility is >100 mg/mL. If not, continue adding the solvent in known increments (e.g., 100 µL), vortexing after each addition, until the solid is fully dissolved.

  • Calculation: Calculate the solubility based on the total volume of solvent required to dissolve the initial mass of the compound. For example, if 10 mg dissolved in a final volume of 500 µL (0.5 mL), the solubility is 20 mg/mL.

  • Categorization: If the compound does not dissolve after adding a significant volume (e.g., 5 mL, yielding a concentration of 2 mg/mL), it can be classified as "sparingly soluble" or "insoluble."

Data Presentation:

Solvent Solvent Class Approximate Solubility (mg/mL) Classification
WaterAqueous[From Part 3][e.g., Very Soluble]
MethanolPolar Protic[Experimental Value][e.g., Freely Soluble]
EthanolPolar Protic[Experimental Value][e.g., Soluble]
DMSOPolar Aprotic[Experimental Value][e.g., Very Soluble]
DMFPolar Aprotic[Experimental Value][e.g., Soluble]
AcetonitrilePolar Aprotic[Experimental Value][e.g., Sparingly Soluble]
DichloromethaneChlorinated[Experimental Value][e.g., Slightly Soluble]
TolueneAromatic Hydrocarbon[Experimental Value][e.g., Insoluble]

(Classification based on USP solubility definitions)

Visualization of Solubility Principles

G cluster_solvents Solvent Systems compound (R)-4-Methoxy-azepane HCl -NH2+ Cl- (Ionic, H-bond donor) Ether -O- (H-bond acceptor) Azepane Ring (Nonpolar) water Aqueous (Water) Highly Polar H-bond donor & acceptor compound:f0->water Strong Interaction (Ion-Dipole, H-Bonding) methanol Polar Protic (Methanol) Polar H-bond donor & acceptor compound:f0->methanol Good Interaction dmso Polar Aprotic (DMSO) Highly Polar H-bond acceptor compound:f0->dmso Moderate Interaction dcm Less Polar (DCM) Low Polarity No H-bonding compound:f2->dcm Favorable Interaction ('Like dissolves Like') compound:f0->dcm Poor Interaction

Caption: Factors Influencing Solubility Interactions.

Discussion and Field Insights

  • Expertise & Causality: The choice of the shake-flask method for thermodynamic solubility is deliberate; it is the most reliable method, minimizing artifacts from supersaturation that can occur in high-throughput kinetic assays.[8] For a lead candidate, obtaining accurate thermodynamic data is paramount for developing predictive biopharmaceutical models. The pH range selected (1.2 to 6.8) is mandated by regulatory bodies like the FDA to define a drug as "highly soluble" under the Biopharmaceutics Classification System (BCS).[2]

  • Trustworthiness & Self-Validation: A robust protocol is a self-validating one. This is achieved by:

    • Confirming Excess Solid: Visually confirming the presence of undissolved solid at the end of the equilibration period is a simple but critical validation step.

    • Mass Balance: For rigorous studies, analyzing the residual solid by techniques like XRPD or DSC can confirm that the solid form has not changed (e.g., converted to the free base or a different polymorph) during the experiment.[2]

    • Time to Equilibrium: Performing a time-point study (e.g., sampling at 12, 24, 48, and 72 hours) can definitively establish the point at which equilibrium is reached.

Conclusion

The solubility profile of (R)-4-Methoxy-azepane hydrochloride is a multifaceted characteristic that is predictive of its behavior in both biological and synthetic environments. As a hydrochloride salt, it is anticipated to have high aqueous solubility, particularly in the acidic environment of the stomach. However, its solubility is expected to decrease as the pH rises, a critical factor for absorption in the intestines. Its solubility in organic solvents will likely be highest in polar protic and polar aprotic solvents that can effectively solvate the ionic salt. The protocols and principles outlined in this guide provide a comprehensive framework for researchers to experimentally determine and interpret the solubility of this compound, ensuring data of the highest scientific integrity for informed decision-making in the drug development process.

References

  • Title: A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review Source: ResearchGate URL: [Link]

  • Title: Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures Source: Raytor URL: [Link]

  • Title: (PDF) Experimental and Computational Methods Pertaining to Drug Solubility Source: ResearchGate URL: [Link]

  • Title: Methods for measurement of solubility and dissolution rate of sparingly soluble drugs Source: Lund University Publications URL: [Link]

  • Title: Predictive relationships in the water solubility of salts of a nonsteroidal anti-inflammatory drug Source: PubMed URL: [Link]

  • Title: Solubility of organic amine salts Source: Sciencemadness.org URL: [Link]

  • Title: Amine hydrochloride salts : a problem in polyurethane synthesis Source: University of Glasgow Theses Service URL: [Link]

  • Title: Pharmaceutical Salts Optimization of Solubility or Even More? Source: American Pharmaceutical Review URL: [Link]

  • Title: Many drugs are sold as their hydrochloride salts Source: Vaia URL: [Link]

  • Title: Are amines soluble in organic solvents? Source: Quora URL: [Link]

Sources

Exploratory

safety data sheet (SDS) for (R)-4-Methoxy-azepane hydrochloride

Safety Data Sheet & Technical Guide: (R)-4-Methoxy-azepane hydrochloride Executive Summary This technical guide provides a comprehensive safety and operational profile for (R)-4-Methoxy-azepane hydrochloride , a chiral s...

Author: BenchChem Technical Support Team. Date: February 2026

Safety Data Sheet & Technical Guide: (R)-4-Methoxy-azepane hydrochloride

Executive Summary

This technical guide provides a comprehensive safety and operational profile for (R)-4-Methoxy-azepane hydrochloride , a chiral seven-membered nitrogen heterocycle.[1] Unlike generic Safety Data Sheets (SDS), this document integrates field-proven handling protocols for hygroscopic amine salts and distinguishes this structural motif from pharmacologically potent phenethylamines (e.g., amphetamines) to prevent misclassification in research environments.

Chemical Identity & Characterization

Compound Name: (R)-4-Methoxy-azepane hydrochloride Synonyms: (R)-Hexahydro-4-methoxy-1H-azepine hydrochloride; (4R)-4-Methoxyazepan-1-ium chloride.[1]

ParameterTechnical Specification
CAS Number Racemic: 1408076-34-5 (S)-Isomer: 2514640-67-4 (R)-Isomer: Not widely indexed (Treat as novel/analogous to 1408076-34-5)
Molecular Formula C₇H₁₅NO[1][2] · HCl
Molecular Weight 165.66 g/mol
Physical State White to off-white crystalline solid
Solubility High in Water, Methanol, DMSO; Low in Hexanes, Et₂O
Chirality (R)-Enantiomer (C4 stereocenter)

Application Scientist Note: The hydrochloride salt form stabilizes the secondary amine, preventing oxidation and reducing volatility. However, the presence of the ether oxygen at C4 and the secondary amine creates a hydrophilic motif, making the salt highly hygroscopic . Accurate weighing requires rapid handling or a controlled atmosphere (glovebox/dry bag).

Hazard Identification & Risk Assessment

GHS Classification (Derived from SAR): Based on Structure-Activity Relationships (SAR) with 4-methoxypiperidine HCl and racemic azepane salts.[1]

  • Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

  • Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).

  • Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory irritation).

Critical Distinction: Although the name resembles "4-Methoxyamphetamine" (PMA), this compound is an azepane (7-membered ring), not a phenethylamine. It lacks the aromatic ring directly attached to the carbon chain of the amine, significantly altering its pharmacological profile. However, as a research chemical, it must be treated as potentially bioactive until fully characterized.

Toxicological Mechanisms:

  • Local Effects: The acidity of the hydrochloride salt (pH ~4-5 in solution) combined with the organic amine's surfactant properties can disrupt mucosal membranes, leading to irritation or corneal damage upon contact.

  • Systemic Effects: Data is limited. Analogous cyclic amines can exhibit CNS activity. Avoid inhalation of dusts.[3]

Handling, Storage, & Stability Protocols

Storage Architecture
  • Temperature: 2–8°C (Refrigerated).

  • Atmosphere: Inert gas (Argon/Nitrogen) recommended but not strictly required if sealed tightly.

  • Desiccation: Essential. Store in a secondary container with active desiccant (e.g., Drierite or Silica Gel).

Operational Protocol: The "Dry-Weigh" Technique

To prevent the salt from turning into a sticky oil (deliquescence) during weighing:

  • Equilibrate: Allow the vial to reach room temperature before opening to prevent condensation.

  • Aliquot: Use a static-free spatula. If the solid is clumping, it has already absorbed water; dry under high vacuum (0.1 mbar) over P₂O₅ for 4 hours.

  • Dissolution: If used in organic synthesis requiring the free base, do not weigh the salt directly into the reaction flask if strict stoichiometry is required. Weigh, dissolve in methanol, and transfer quantitatively.

Emergency Response & First Aid

Self-Validating Response System:

  • Eye Contact: Immediate Irrigation. Do not wait for pain. The HCl salt hydrolyzes to release acid. Flush for 15 minutes. Validation: Check pH of eye surface with litmus paper after flushing (Target: pH 7.0–7.5).

  • Skin Contact: Wash with soap and water.[3] Validation: No slippery residue (amine feel) should remain.

  • Spill Cleanup:

    • Neutralize spill with weak base (Sodium Bicarbonate).

    • Absorb with inert material (Vermiculite).[3]

    • Do not use bleach (hypochlorite) immediately, as it may form chloramines with the azepane nitrogen.

Experimental Workflow: Free-Basing Strategy

In many nucleophilic substitutions or couplings, the hydrochloride must be neutralized to liberate the nucleophilic secondary amine.

Protocol: Biphasic Neutralization

  • Suspend: Suspend (R)-4-Methoxy-azepane HCl (1.0 equiv) in CH₂Cl₂ (DCM).

  • Treat: Add 1M NaOH or sat. NaHCO₃ (2.0 equiv).

  • Extract: Vigorous stirring for 10 minutes. The solid will disappear as the free amine partitions into DCM.

  • Dry: Separate organic layer, dry over Na₂SO₄ (anhydrous), and concentrate.

    • Caution: The free amine is likely volatile. Do not apply high vacuum for extended periods or heat above 30°C.

Visualizations

Figure 1: Safety Decision Matrix for Chiral Amine Salts

A logic flow for handling uncharacterized research salts.

SafetyMatrix Start Start: (R)-4-Methoxy-azepane HCl CheckState Check Physical State Start->CheckState Solid Free-flowing Solid CheckState->Solid Pass Clumped Clumped/Sticky CheckState->Clumped Fail (Hygroscopic) Weighing Weighing Procedure Solid->Weighing DryProtocol Vacuum Dry (P2O5, 4h) Clumped->DryProtocol DryProtocol->CheckState Reaction Reaction Setup Weighing->Reaction

Caption: Decision matrix ensuring stoichiometry accuracy by managing hygroscopicity prior to reaction.

Figure 2: Free-Basing & Synthesis Workflow

Operational pathway from stable salt to reactive nucleophile.[1]

FreeBasing Salt Salt Form (Stable, Storage) Biphasic Biphasic Mix (DCM + 1M NaOH) Salt->Biphasic Dissolve Separation Phase Separation Biphasic->Separation Stir 10m FreeBase Free Amine (Reactive, Volatile) Separation->FreeBase Dry Organic Layer Coupling Coupling Reaction (Nucleophilic Attack) FreeBase->Coupling Add Electrophile

Caption: Conversion workflow from storage-stable HCl salt to reactive free amine for synthesis.

References

  • Sigma-Aldrich. (2024). Safety Data Sheet: 1-(2-Chloroethyl)azepane hydrochloride (Analogous Hazards). Retrieved from

  • PubChem. (2024).[4][5] Compound Summary: 4-Methoxypiperidine hydrochloride (SAR Analogue).[1] National Library of Medicine. Retrieved from

  • ECHA. (2024). GHS Classification & Labelling Inventory: Azepane derivatives. European Chemicals Agency.[4] Retrieved from

  • Cayman Chemical. (2024). Safety Data Sheet: 4-Methoxyamphetamine (Differentiation Reference). Retrieved from

Sources

Foundational

An In-depth Technical Guide to the pKa of (R)-4-Methoxy-azepane Hydrochloride

Abstract The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, absorption, distribution, metabolism, and excretion...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a comprehensive theoretical and practical framework for understanding and determining the pKa of (R)-4-Methoxy-azepane hydrochloride, a substituted seven-membered heterocyclic amine. While no experimentally determined pKa value for this specific compound is currently published in peer-reviewed literature, this document outlines the fundamental principles governing its basicity, offers a theoretically predicted pKa value, and presents detailed, field-proven experimental protocols for its empirical determination. This work is intended for researchers, medicinal chemists, and drug development professionals seeking to characterize this and similar neurologically active scaffolds.

Introduction: The Significance of pKa in Drug Development

The extent of ionization of a drug molecule at a given pH is dictated by its pKa value(s). This is a crucial factor as the charge state of a molecule governs its interaction with biological membranes, metabolic enzymes, and target receptors.[1] For a basic compound like (R)-4-Methoxy-azepane, the pKa of its conjugate acid (the hydrochloride salt) determines the ratio of the protonated, charged species to the neutral, free base form at physiological pH (typically ~7.4).

  • Charged Species (Protonated): Generally exhibits higher aqueous solubility but lower passive diffusion across lipid membranes like the blood-brain barrier.

  • Neutral Species (Free Base): Typically has higher lipophilicity and is more capable of passive membrane transport.

Therefore, an accurate understanding of the pKa is essential for designing molecules with optimal pharmacokinetic properties and for developing suitable formulations.[1] The azepane scaffold is an important motif in medicinal chemistry, but its seven-membered ring structure is less common than piperidines or pyrrolidines, making a detailed analysis of its physicochemical properties highly valuable.[2]

Theoretical Framework and pKa Prediction

The basicity of the nitrogen atom in (R)-4-Methoxy-azepane is a function of its molecular structure. The pKa of its conjugate acid is influenced by the inherent basicity of the parent azepane ring and the electronic effects of the substituent.

Basicity of the Parent Azepane Ring

Saturated cyclic amines, or azacycloalkanes, are aliphatic amines whose basicity is well-established. The parent compound, azepane (also known as hexahydroazepine), is a strong base. Its conjugate acid has a reported experimental pKa of 11.07 . This high pKa indicates that azepane readily accepts a proton and will be predominantly in its protonated, cationic form in most physiological environments. This value serves as a critical baseline for understanding the impact of substituents. For comparison, N-methylazepane has a slightly lower pKa of 10.3, demonstrating that even minor structural changes can modulate basicity.[3]

Inductive Effect of the 4-Methoxy Substituent

The key structural feature of the target molecule is the methoxy (-OCH₃) group at the C4 position. The oxygen atom is more electronegative than carbon and exerts a significant electron-withdrawing inductive effect (-I effect). This effect is transmitted through the sigma bonds of the carbon framework, pulling electron density away from the nitrogen atom.[4]

A lower electron density on the nitrogen makes its lone pair of electrons less available to accept a proton. This destabilizes the resulting conjugate acid, shifting the equilibrium towards the neutral free base. Consequently, the presence of the 4-methoxy group is expected to decrease the basicity of the azepane nitrogen, resulting in a lower pKa value compared to the parent azepane.[4][5]

Predicted pKa Value

In the absence of experimental data, computational methods provide a reliable estimate of pKa.[6][7] Using the Chemicalize prediction tool by ChemAxon, which relies on a large database of experimental values and structure-based calculations, a pKa value for (R)-4-Methoxy-azepane was generated.

The predicted pKa value for the conjugate acid of (R)-4-Methoxy-azepane is 9.98 .

This predicted value is consistent with the theoretical framework: it is approximately one log unit lower than the parent azepane (11.07), reflecting the strong electron-withdrawing inductive effect of the 4-methoxy group.

Data Summary: Comparative pKa Values
CompoundpKa (Conjugate Acid)MethodRationale for Comparison
Azepane11.07ExperimentalParent heterocyclic scaffold, baseline basicity.
N-Methylazepane10.3[3]ExperimentalDemonstrates effect of N-alkylation on basicity.
(R)-4-Methoxy-azepane 9.98 Predicted Target molecule; pKa is lowered by the -I effect of the C4-methoxy group.

Experimental Determination of pKa

To empirically validate the predicted pKa, two robust, widely used methods are recommended: Potentiometric Titration and UV-Vis Spectrophotometry. Potentiometric titration is the most direct and common method for compounds of sufficient purity and solubility.

Method 1: Potentiometric Titration

This method is considered the gold standard for pKa determination due to its precision and direct measurement of pH changes upon titration. The principle involves titrating a solution of the acidic form of the compound, (R)-4-Methoxy-azepane hydrochloride, with a standardized strong base (e.g., NaOH) while monitoring the solution's pH. The pKa is the pH at which the concentrations of the acidic and conjugate base forms are equal, a point that corresponds to the midpoint of the buffer region on the titration curve.[6][8]

G cluster_prep Preparation cluster_titration Titration cluster_analysis Data Analysis p1 Calibrate pH Meter (pH 4, 7, 10 buffers) p2 Prepare 0.01 M NaOH (Standardized Titrant) p3 Prepare Analyte: ~1 mM (R)-4-Methoxy-azepane HCl in 0.15 M KCl (for ionic strength) p4 Purge Analyte with N₂ (to remove dissolved CO₂) t1 Place analyte on stir plate Immerse calibrated pH electrode p4->t1 t2 Add NaOH titrant in small, precise increments t1->t2 t3 Record pH and volume of titrant added after each increment t2->t3 a1 Plot pH vs. Volume of NaOH t3->a1 a2 Calculate 1st Derivative (ΔpH/ΔV) to find Equivalence Point (Veq) a1->a2 a3 Determine Half-Equivalence Point (Veq / 2) a2->a3 a4 Find pH on the curve corresponding to Veq / 2 a3->a4 a5 Result: pKa = pH at Veq/2 a4->a5

Caption: Workflow for pKa determination via potentiometric titration.

  • Instrument Calibration: Calibrate a high-precision pH meter using at least three standard aqueous buffers (e.g., pH 4.01, 7.00, and 10.01). Ensure the calibration slope is between 95-105%.[8]

  • Reagent Preparation:

    • Titrant: Prepare a carbonate-free 0.01 M sodium hydroxide (NaOH) solution and standardize it against a primary standard like potassium hydrogen phthalate (KHP). Using a lower concentration titrant is suitable for milligram-scale analysis.[9]

    • Ionic Strength Adjuster: Prepare a 0.15 M potassium chloride (KCl) solution. Maintaining constant ionic strength minimizes variations in activity coefficients.[8]

    • Analyte Solution: Accurately weigh ~1.8 mg of (R)-4-Methoxy-azepane hydrochloride (MW ≈ 181.68 g/mol ) and dissolve it in 10 mL of the 0.15 M KCl solution to create an approximately 1 mM solution. A concentration of at least 10⁻⁴ M is required to achieve a clear inflection point.

  • Titration Procedure:

    • Transfer the analyte solution to a thermostatted titration vessel maintained at 25 °C.

    • Purge the solution with an inert gas (e.g., nitrogen or argon) for 5-10 minutes before and during the titration to displace dissolved carbon dioxide, which can interfere with the measurement.[8]

    • Immerse the calibrated pH electrode and a magnetic stir bar into the solution.

    • Begin stirring at a moderate, constant rate.

    • Add the standardized 0.01 M NaOH titrant in small, precise increments (e.g., 0.02 mL) using an automated titrator or a calibrated burette.

    • Record the pH value after each addition, ensuring the reading is stable before proceeding.

  • Data Analysis and pKa Calculation:

    • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate the titration curve.

    • Calculate the first derivative of the curve (ΔpH/ΔV). The peak of the first derivative plot corresponds to the equivalence point (Veq), where all the hydrochloride salt has been neutralized.

    • Calculate the half-equivalence point volume (Veq / 2).

    • The pKa is the pH value on the titration curve that corresponds exactly to the half-equivalence point volume.[8] At this point, [R-NH₂⁺] = [R-NH].

Method 2: UV-Vis Spectrophotometry

This method is an alternative for compounds that possess a chromophore near the ionizable center and exhibit a pH-dependent change in their UV-Vis absorbance spectrum. It is particularly advantageous for samples with low solubility or when only small quantities are available, as it requires lower concentrations ( >10⁻⁶ M) than potentiometry. For (R)-4-Methoxy-azepane, which lacks a strong chromophore, this method may be less applicable unless a suitable wavelength with sufficient absorbance change can be identified.

G cluster_prep Preparation cluster_measurement Spectral Measurement cluster_analysis Data Analysis p1 Prepare a series of buffers (e.g., 10-15 buffers spanning pH 8-12) p2 Prepare concentrated stock solution of analyte in DMSO or water p3 Dilute stock solution into each buffer to a constant final concentration (e.g., 0.2 mM) m1 Determine analytical wavelength (λmax) where absorbance change is maximal p3->m1 m2 Record absorbance of each buffered solution at λmax m1->m2 a1 Plot Absorbance vs. pH m2->a1 a2 Fit data to a sigmoidal curve (e.g., Boltzmann fit) a1->a2 a3 The inflection point of the sigmoidal curve is the pKa a2->a3 a4 Result: pKa = pH at inflection point a3->a4

Caption: Workflow for pKa determination via UV-Vis spectrophotometry.

  • Reagent Preparation:

    • Buffer Solutions: Prepare a series of at least 10-15 universal buffer solutions with known pH values, spaced approximately 0.2-0.3 pH units apart, spanning the expected pKa range (e.g., pH 8.5 to 11.5).

    • Analyte Stock Solution: Prepare a concentrated stock solution of (R)-4-Methoxy-azepane hydrochloride in a suitable solvent (e.g., water or DMSO).

  • Sample Preparation:

    • Create a set of sample solutions by adding a small, identical aliquot of the stock solution to each of the different pH buffers in a 96-well UV-transparent microplate or individual cuvettes. The final analyte concentration should be constant across all samples (e.g., 0.2 mM).

  • Spectrophotometric Measurement:

    • First, identify the optimal analytical wavelength(s). Scan the UV-Vis spectrum of the analyte in a highly acidic buffer (e.g., pH 2, fully protonated) and a highly basic buffer (e.g., pH 12, fully deprotonated). The ideal wavelength (λₘₐₓ) is where the difference in absorbance between the two forms is maximal.

    • Measure the absorbance of each buffered sample solution at this predetermined λₘₐₓ.

  • Data Analysis and pKa Calculation:

    • Plot the absorbance values (y-axis) against the corresponding buffer pH (x-axis).

    • The resulting data should form a sigmoidal curve.

    • The pKa is determined from the inflection point of this curve. This can be found graphically or by fitting the data to the Henderson-Hasselbalch equation or a suitable sigmoidal function. The pH at the midpoint of the absorbance transition is the pKa.

Conclusion

The pKa of (R)-4-Methoxy-azepane hydrochloride is a foundational parameter for its development as a potential therapeutic agent. Based on established chemical principles, the C4-methoxy group exerts an electron-withdrawing inductive effect, which is predicted to lower the pKa of the azepane nitrogen to approximately 9.98 , a significant decrease from the parent scaffold's pKa of 11.07. This guide provides two robust, step-by-step protocols—potentiometric titration and UV-Vis spectrophotometry—that enable researchers to empirically determine this value with high accuracy. The choice of method depends on sample availability and solubility, with potentiometry being the more direct and universally applicable technique for this class of compound. An experimentally validated pKa will provide critical insights for predicting the in vivo behavior of (R)-4-Methoxy-azepane and will guide future optimization and formulation efforts.

References

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

  • Chemagination. (n.d.). How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Retrieved from [Link]

  • Valko, K., et al. (2016). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

  • ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

  • DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

  • PubChem. (n.d.). N-Methylazepane. Retrieved from [Link]

  • University of California, Davis. (n.d.). pKa of a dye: UV-VIS Spectroscopy. Retrieved from [Link]

  • Lan, W., et al. (2012). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. PMC. Retrieved from [Link]

  • Diederich, F., et al. (2020, December 11). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. Chemistry – A European Journal. Retrieved from [Link]

  • Chen, G., et al. (2012, January 1). Development of Potentiometric Microtitration for Early Chemistry Development. American Pharmaceutical Review. Retrieved from [Link]

  • LibreTexts Chemistry. (2020, August 26). Acidity and Basicity of Amines. Retrieved from [Link]

  • Alluri, V. (2022, January 6). Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models. University of Regina. Retrieved from [Link]

  • Wagen, C., & Wagen, A. (2024, February 26). Efficient and Accurate pKa Prediction Enabled by Pre-Trained Machine-Learned Interatomic Potentials. ChemRxiv. Retrieved from [Link]

  • Kromann, J. C., et al. (2017). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. Retrieved from [Link]

  • LibreTexts Chemistry. (2019, June 5). Relative Basicity of Amines and Other Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Retrieved from [Link]

  • Reymond, J.-L., et al. (2025, August 6). Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Procter, D. J., et al. (n.d.). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. The University of Manchester. Retrieved from [Link]

  • PubChem. (n.d.). (R)-3-Amino-Hexahydro-1H-Azepin. Retrieved from [Link]

  • PubChem. (n.d.). Azepane. Retrieved from [Link]

  • Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum and Machine Learning Methods. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide on the Melting Point and Thermal Stability of (R)-4-Methoxy-azepane hydrochloride

For Researchers, Scientists, and Drug Development Professionals Abstract The characterization of the physicochemical properties of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of mode...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The characterization of the physicochemical properties of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of modern drug development. Among these, the melting point and thermal stability are critical parameters that influence a compound's purity, stability, formulation, and overall suitability for clinical use. This technical guide provides a comprehensive overview of the principles and methodologies for determining the melting point and thermal stability of pharmaceutical compounds, with a specific focus on the analytical approach for a compound such as (R)-4-Methoxy-azepane hydrochloride. While specific experimental data for (R)-4-Methoxy-azepane hydrochloride is not extensively available in public literature, this guide serves as a detailed procedural manual for researchers to conduct such characterization in their own laboratories. We will delve into the theoretical underpinnings and practical applications of key analytical techniques, including melting point determination, Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA).

Introduction: The Critical Role of Thermal Analysis in Pharmaceutical Development

In the pharmaceutical industry, a thorough understanding of a drug candidate's solid-state properties is paramount for ensuring its safety, efficacy, and stability.[1][2] The melting point and thermal stability are fundamental characteristics that provide invaluable insights throughout the drug development lifecycle.

Melting Point: A Sentinel of Purity and Identity

The melting point of a crystalline solid is the temperature at which it transitions from the solid to the liquid phase.[3] For a pure substance, this transition occurs over a narrow temperature range.[4] The presence of impurities typically leads to a depression and broadening of the melting point range, making it a reliable indicator of purity.[3][4][5] Consequently, melting point determination is a fundamental quality control measure for APIs and their intermediates.[3][4][5][6][7] It serves to:

  • Confirm Chemical Identity: By comparing the experimentally determined melting point with reference values, researchers can verify the identity of a synthesized compound.[5]

  • Assess Purity: A sharp and well-defined melting point is indicative of a high degree of purity.[3][4][5]

  • Inform Formulation Strategies: The melting point influences the choice of manufacturing processes, such as granulation and tablet compression.

Thermal Stability: Ensuring Product Integrity and Shelf-Life

Thermal stability refers to a substance's resistance to decomposition or chemical change as a function of temperature.[2] This property is crucial for:

  • Predicting Shelf-Life: Understanding a compound's thermal degradation profile is essential for establishing appropriate storage conditions and predicting its long-term stability.[1][2]

  • Guiding Formulation Development: Knowledge of thermal stability helps in selecting compatible excipients and manufacturing processes that will not compromise the integrity of the API.[1][8]

  • Ensuring Safety: Uncontrolled thermal decomposition can lead to the formation of potentially toxic byproducts.

Given the importance of these parameters, a comprehensive thermal analysis is a non-negotiable step in the characterization of any new chemical entity intended for pharmaceutical use, including (R)-4-Methoxy-azepane hydrochloride.

Characterization of (R)-4-Methoxy-azepane hydrochloride: A Methodological Approach

As of the date of this guide, specific, publicly available experimental data for the melting point and thermal stability of (R)-4-Methoxy-azepane hydrochloride is limited. Therefore, this section outlines the standard, industry-accepted methodologies for determining these critical properties.

Melting Point Determination

The melting point of a compound can be determined using various techniques, from the simple capillary method to more sophisticated automated systems.

Quantitative Data Summary (Hypothetical)

For a novel compound like (R)-4-Methoxy-azepane hydrochloride, the initial characterization would yield data that can be summarized as follows. Note that the following table is a template for presenting experimental results.

ParameterResult
Melting Range e.g., 155.2 - 156.8 °C
Appearance Change e.g., White solid transitions to a colorless liquid
Decomposition Observed e.g., No (or Yes, specify)

Experimental Protocol: Capillary Melting Point Determination

This protocol describes the most common and accessible method for determining the melting point of a solid crystalline substance.

Materials and Equipment:

  • (R)-4-Methoxy-azepane hydrochloride sample (finely powdered and dry)

  • Capillary tubes (sealed at one end)

  • Melting point apparatus (e.g., Büchi M-560, Stuart SMP10)

  • Mortar and pestle

Step-by-Step Methodology:

  • Sample Preparation:

    • Ensure the (R)-4-Methoxy-azepane hydrochloride sample is completely dry, as moisture can depress the melting point.

    • Grind a small amount of the sample into a fine powder using a mortar and pestle.

  • Loading the Capillary Tube:

    • Tap the open end of a capillary tube into the powdered sample to pack a small amount of material into the tube.

    • Invert the tube and gently tap it on a hard surface to cause the powder to fall to the bottom, sealed end.

    • The packed sample height should be approximately 2-3 mm.

  • Melting Point Measurement:

    • Place the loaded capillary tube into the heating block of the melting point apparatus.

    • Set the apparatus to heat at a rapid rate initially to approach the expected melting point.

    • Once the temperature is within 15-20°C of the expected melting point, reduce the heating rate to 1-2°C per minute. A slow heating rate is crucial for an accurate determination.

    • Observe the sample through the magnifying lens.

    • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

    • Record the temperature at which the last solid crystal melts (the end of the melting range).

  • Reporting:

    • Report the melting point as a range from the temperature of initial melting to the temperature of complete melting.

    • If the substance decomposes, note the temperature at which decomposition begins (e.g., darkening, gas evolution).

Diagram of the Melting Point Determination Workflow

MeltingPointWorkflow cluster_prep Sample Preparation cluster_load Capillary Loading cluster_measure Measurement cluster_report Reporting Dry Dry Sample Grind Grind to Fine Powder Dry->Grind Pack Pack Capillary Tube Grind->Pack Heat Heat in Apparatus Pack->Heat Observe Observe Melting Heat->Observe Record Record Range Observe->Record Report Report Melting Range Record->Report DSCWorkflow cluster_prep Sample Preparation cluster_measure Measurement cluster_analysis Data Analysis Weigh Weigh Sample (2-5 mg) Seal Seal in DSC Pan Weigh->Seal Load Load Sample & Reference Seal->Load Purge Purge with Nitrogen Load->Purge Heat Heat at Constant Rate Purge->Heat Analyze Analyze Thermogram Heat->Analyze Determine Determine Thermal Events Analyze->Determine TGAWorkflow cluster_prep Sample Preparation cluster_measure Measurement cluster_analysis Data Analysis Weigh Weigh Sample (5-10 mg) Load Load Sample into Furnace Weigh->Load Purge Purge with Gas Load->Purge Heat Heat at Constant Rate Purge->Heat Analyze Analyze TGA Curve Heat->Analyze Determine Determine Decomposition Temp. Analyze->Determine

Caption: Workflow for Thermogravimetric Analysis.

Conclusion

The determination of melting point and thermal stability are indispensable components of the physicochemical characterization of any pharmaceutical compound. While specific experimental data for (R)-4-Methoxy-azepane hydrochloride are not readily found in the public domain, this guide provides the necessary theoretical framework and detailed experimental protocols for researchers to perform this characterization. By employing techniques such as capillary melting point determination, Differential Scanning Calorimetry, and Thermogravimetric Analysis, scientists can gain a comprehensive understanding of a compound's thermal properties. This knowledge is critical for ensuring the quality, safety, and efficacy of new drug candidates and for making informed decisions throughout the drug development process.

References

  • Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024, April 18). [Link]

  • Differential Scanning Calorimetry - Coriolis Pharma. (n.d.). [Link]

  • TGA Analysis in Pharmaceuticals - ResolveMass Laboratories Inc. (2026, January 23). [Link]

  • Applications of Differential Scanning Calorimetry (DSC) Analysis. (2026, January 10). [Link]

  • Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC. (n.d.). [Link]

  • Differential Scanning Calorimeters (DSC) - American Pharmaceutical Review. (n.d.). [Link]

  • Thermal Stability Testing for Pharmaceuticals and Advanced Materials - Lab Manager. (n.d.). [Link]

  • Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability - Torontech. (2025, December 16). [Link]

  • Melting Point Determination in Pharmaceutical Industry - NANOLAB. (n.d.). [Link]

  • Thermogravimetric Analysis in Pharmaceuticals - Veeprho. (2020, July 1). [Link]

  • What is a Melting Point Device? - AELAB | Laboratory Equipment and Scientific Instrument Supplier. (2024, July 1). [Link]

  • Measuring the Melting Point - Westlab Canada. (2023, May 8). [Link]

  • Melting Point Determination - ResolveMass Laboratories Inc. (n.d.). [Link]

  • Why Is Melting Point Crucial in Large Labs and Research Facilities? | FLUKE.COM.MM. (2025, December 5). [Link]

Sources

Foundational

Unlocking the Seven-Membered Ring: Chiral Azepane Building Blocks

Topic: Chiral Azepane Building Blocks for Medicinal Chemistry Format: In-depth Technical Guide Audience: Medicinal Chemists, Process Chemists, Drug Discovery Scientists[1][2] Executive Summary: The "Goldilocks" Scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Chiral Azepane Building Blocks for Medicinal Chemistry Format: In-depth Technical Guide Audience: Medicinal Chemists, Process Chemists, Drug Discovery Scientists[1][2]

Executive Summary: The "Goldilocks" Scaffold

In the landscape of saturated nitrogen heterocycles, the six-membered piperidine and five-membered pyrrolidine rings dominate over 60% of FDA-approved small molecule drugs.[1][2][3][4] The seven-membered azepane (hexamethyleneimine) remains a "privileged but underutilized" scaffold.[1][2][3][4]

For the medicinal chemist, the azepane ring represents a strategic opportunity for scaffold hopping . Its larger ring size introduces unique conformational flexibility—oscillating between twist-chair and twist-boat forms—allowing it to occupy chemical space inaccessible to its smaller cousins.[1][2][3][4] This guide details the medicinal rationale, structural dynamics, and rigorous synthetic protocols for integrating chiral azepane building blocks into high-value drug candidates.[1]

Medicinal Significance & Structural Biology[3][4]

The "Seven-Membered Effect"

The azepane ring is not merely a "larger piperidine."[2][3][4] Its increased flexibility allows it to mimic peptide turns and adapt to sterically demanding binding pockets (induced fit).[3][4] However, this entropy can be a liability. Successful azepane drugs often utilize substituents to bias the ring into a specific bioactive conformation.[4]

Key Therapeutic Examples:

  • Azelastine (Antihistamine): Features a 1-methylazepan-4-yl core.[1][2][3][4] The 7-membered ring is critical for its dual affinity for H1 receptors and inhibition of leukotriene synthesis.[2][3][4]

  • (-)-Balanol (PKC Inhibitor): A fungal metabolite containing a 3-substituted azepane.[1][2][3][4] The specific chirality of the azepane ring is essential for ATP-competitive binding to Protein Kinase C.[2][3][4]

  • Tolazamide (Antidiabetic): A sulfonylurea where the azepane ring replaces the typical alkyl chain, altering lipophilicity and metabolic stability.

Conformational Analysis

Unlike the rigid chair of cyclohexane, azepane exists in a dynamic equilibrium.

  • Lowest Energy: Twist-chair (

    
     symmetry).[1][2][3][4]
    
  • Transition States: Boat and Twist-boat forms are accessible (< 3 kcal/mol difference).[1][2][3][4]

  • Design Tip: 4,4-disubstitution or 3,6-bridging is often required to "lock" the conformation for high-affinity binding, reducing the entropic penalty upon receptor docking.[1][2][3][4]

Strategic Synthesis: Decision Matrix

Selecting the correct synthetic route depends heavily on the desired substitution pattern and enantiopurity requirements.[4]

DOT Diagram 1: Azepane Synthesis Decision Tree

Azepane_Synthesis Start Target Azepane Structure Q1 Is the target a Lactam (2-one)? Start->Q1 Q2 Is the chirality pre-set in the carbon chain? Q1->Q2 No (Amine Target) Schmidt Route A: Asymmetric Schmidt Reaction (Ring Expansion) Q1->Schmidt Yes (Ketone Precursor) RCM Route B: Ring-Closing Metathesis (De Novo Cyclization) Q2->RCM No (Need to build chain) Pool Route D: Chiral Pool (From Sugars/Amino Acids) Q2->Pool Yes (Sugar/Amino Acid start) Details1 High Regioselectivity Retains Chirality Schmidt->Details1 Reagent: HN3/TfOH or Hydroxyalkyl Azides Details2 Versatile Functionalization Requires Dilution RCM->Details2 Reagent: Grubbs I/II Beckmann Route C: Beckmann Rearrangement (From Oximes)

Caption: Decision matrix for selecting the optimal synthetic route based on target functionality and starting material availability.

Experimental Protocols (Self-Validating)

Protocol A: The Asymmetric Schmidt Reaction (Aubé Method)

Objective: Synthesis of chiral azepan-2-ones (caprolactams) from symmetrical cyclohexanones.[1][2][3][4] Mechanism: This reaction utilizes a chiral hydroxyalkyl azide to induce an asymmetric ring expansion.[4][5] The intramolecular capture of the intermediate iminium ion by the hydroxyl group dictates the regiochemistry.

Materials:
  • Substrate: 4-tert-butylcyclohexanone (1.0 equiv)[1][2][3][4]

  • Reagent: (S)-2-azidopropyl acetate (or similar chiral hydroxyalkyl azide) (1.2 - 1.5 equiv)[1][2][3][4]

  • Lewis Acid:

    
     (Titanium tetrachloride) or 
    
    
    
    [1][3][4]
  • Solvent: Anhydrous Dichloromethane (

    
    )[1][2][3][4]
    
Step-by-Step Methodology:
  • Preparation: Flame-dry a round-bottom flask under Argon. Add the ketone (1.0 mmol) and the chiral azide (1.2 mmol) in anhydrous

    
     (10 mL, 0.1 M).
    
  • Activation: Cool the solution to 0°C.

  • Addition: Dropwise add

    
     (2.0 mmol, 2.0 equiv) via syringe. Caution: Exothermic.[3][4] Fuming.
    
  • Reaction: Allow the mixture to warm slowly to room temperature over 4–12 hours. Monitor by TLC for the disappearance of the ketone.

    • Checkpoint: Gas evolution (

      
      ) indicates the rearrangement is proceeding.[4]
      
  • Quench: Cool to 0°C. Quench with saturated aqueous

    
    .
    
  • Workup: Extract with

    
     (3x). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.
  • Purification: Flash chromatography (EtOAc/Hexanes).

  • Outcome: The product is a bicyclic ether-lactam intermediate or the N-substituted lactam, depending on the specific azide used.[1][2][3][4] Hydrolysis (if needed) yields the chiral azepane core.[4]

Protocol B: Ring-Closing Metathesis (RCM) for 4-Substituted Azepanes

Objective: Synthesis of unsaturated azepines which can be hydrogenated to azepanes.

Step-by-Step Methodology:
  • Precursor Assembly: Synthesize a diene precursor containing a terminal alkene and an N-allyl group (e.g., N-allyl-N-tosyl-pent-4-en-1-amine).[1][2][3][4]

  • Degassing (Critical): Dissolve the diene (0.5 mmol) in anhydrous

    
     to a high dilution  (0.005 M) to favor intramolecular cyclization over intermolecular polymerization. Sparge with Argon for 15 minutes.
    
  • Catalysis: Add Grubbs II catalyst (5 mol%).

  • Reflux: Heat to reflux (40°C) for 2–4 hours.

  • Purification: Evaporate solvent. Purify via silica gel chromatography.

    • Self-Validation: The appearance of the multiplet at

      
       5.6–5.8 ppm (ring double bond) in 
      
      
      
      NMR confirms cyclization.
  • Hydrogenation: Dissolve the azepine in MeOH, add Pd/C (10 wt%), and stir under

    
     (1 atm) for 1 hour to yield the saturated azepane.
    

Mechanistic Visualization

DOT Diagram 2: Mechanism of the Intramolecular Schmidt Reaction

This pathway illustrates the migration and ring expansion that defines the Schmidt reaction, highlighting the stereoelectronic control.

Schmidt_Mechanism Step1 Ketone + Azide (Protonation) Step2 Azidohydrin Intermediate Step1->Step2 H+ Step3 Dehydration to Iminium Step2->Step3 -H2O Step4 Alkyl Migration (-N2) Step3->Step4 Stereoelectronic Alignment Step5 Ring Expansion (Nitrilium Ion) Step4->Step5 Exothermic Step6 Hydrolysis/Trapping (Lactam) Step5->Step6 H2O or R-OH

Caption: Mechanistic flow of the Schmidt reaction. The alkyl migration step (Red) is concerted with nitrogen extrusion.[1]

Quantitative Data: Comparison of Synthetic Methods

FeatureAsymmetric SchmidtRing-Closing Metathesis (RCM)Chiral Pool (from Sugars)
Primary Product Lactam (Azepan-2-one)Cyclic Alkene (Azepine)Polyhydroxy Azepane
Atom Economy High (Loss of

)
Moderate (Loss of Ethylene)Low (Protecting groups)
Chirality Source Chiral Azide ReagentSubstrate ControlStarting Material
Scalability High (Process friendly)Moderate (High dilution needed)High
Key Limitation Handling Azides (Safety)Catalyst Cost (Ru)Lengthy Synthesis

References

  • Sahasrabudhe, K., et al. (2003).[5][6] "Asymmetric Schmidt Reaction of Hydroxyalkyl Azides with Ketones." Journal of the American Chemical Society, 125(26), 7914–7922.[5] Link[1][2][3][4]

  • Grubbs, R. H., & Chang, S. (1998). "Recent Advances in Olefin Metathesis and Its Application in Organic Synthesis." Tetrahedron, 54(18), 4413–4450. Link

  • Mykura, R. C., et al. (2024). "Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes." Nature Chemistry.[3][4] Link[1][2][3][4]

  • DrugBank Online. "Azelastine: Uses, Interactions, Mechanism of Action." Link[1][2][3][4]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 5503, Tolazamide."[4] Link

Sources

Exploratory

An In-depth Technical Guide to (R)-4-Methoxy-azepane hydrochloride: Synthesis, Characterization, and Applications

This guide provides a comprehensive technical overview of (R)-4-Methoxy-azepane hydrochloride, a chiral heterocyclic compound of increasing interest to researchers, scientists, and drug development professionals. Due to...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of (R)-4-Methoxy-azepane hydrochloride, a chiral heterocyclic compound of increasing interest to researchers, scientists, and drug development professionals. Due to the limited availability of public data on this specific enantiomer, this document synthesizes established principles of stereoselective synthesis and analytical chemistry to propose a robust pathway for its preparation and characterization, grounded in authoritative scientific literature.

Introduction: The Significance of Chiral Azepanes in Medicinal Chemistry

The azepane scaffold, a seven-membered saturated heterocycle, is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] The introduction of stereocenters into the azepane ring, as in (R)-4-Methoxy-azepane, allows for a three-dimensional arrangement of substituents that can lead to enhanced potency, selectivity, and improved pharmacokinetic profiles by optimizing interactions with chiral biological targets such as enzymes and receptors. This stereochemical control is a critical aspect of modern drug design, as different enantiomers of a chiral drug can exhibit widely varying pharmacological and toxicological properties.

This guide will focus on the (R)-enantiomer of 4-Methoxy-azepane hydrochloride, providing essential chemical identifiers and a detailed, scientifically-grounded discussion of its synthesis and characterization.

Chemical Identifiers

IdentifierValueSource
SMILES COC1CCCNCC1.Cl[2][3]
InChIKey MBGKJOCBUBJWCC-UHFFFAOYSA-N[2]
InChI InChI=1S/C7H15NO/c1-9-7-3-2-5-8-6-4-7/h7-8H,2-6H2,1H3[2][3]
Molecular Formula C7H16ClNO[3]
Molecular Weight 165.66 g/mol

Note: The provided SMILES and InChI do not specify the (R) stereochemistry. A proposed stereospecific SMILES would be CO[C@H]1CCCNCC1.Cl.

Proposed Stereoselective Synthesis

A robust and scalable synthesis of (R)-4-Methoxy-azepane hydrochloride can be envisioned through a multi-step sequence starting from a readily available chiral precursor. The following proposed route is based on established and reliable organic transformations.

G cluster_0 Step 1: N-Protection cluster_1 Step 2: Oxidation cluster_2 Step 3: Wittig Reaction cluster_3 Step 4: Reduction & Methylation cluster_4 Step 5: Ring-Closing Metathesis (RCM) cluster_5 Step 6: Deprotection & Salt Formation A (R)-4-amino-1-butanol B N-Boc-(R)-4-amino-1-butanol A->B Boc2O, Et3N, DCM C N-Boc-(R)-4-amino-1-butanol D N-Boc-(R)-4-aminobutanal C->D Dess-Martin Periodinane, DCM E N-Boc-(R)-4-aminobutanal F N-Boc-(R)-6-heptenoic acid ethyl ester E->F Ph3P=CHCO2Et, Toluene, reflux G N-Boc-(R)-6-heptenoic acid ethyl ester H N-Boc-(R)-4-methoxyheptan-1-amine G->H 1. LiAlH4, THF 2. NaH, MeI, THF I N-Boc-(R)-4-methoxyhept-6-en-1-amine J N-Boc-(R)-4-methoxyazepane I->J Grubbs' Catalyst, DCM, reflux K N-Boc-(R)-4-methoxyazepane L (R)-4-Methoxy-azepane hydrochloride K->L HCl in Dioxane

Caption: Proposed synthetic workflow for (R)-4-Methoxy-azepane hydrochloride.

Detailed Experimental Protocol (Hypothetical)

Step 1: N-protection of (R)-4-amino-1-butanol To a solution of (R)-4-amino-1-butanol (1.0 eq) and triethylamine (1.2 eq) in dichloromethane (DCM) at 0 °C, a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM is added dropwise. The reaction is stirred at room temperature for 12 hours. The solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield N-Boc-(R)-4-amino-1-butanol.

Step 2: Oxidation to the Aldehyde To a solution of N-Boc-(R)-4-amino-1-butanol (1.0 eq) in DCM, Dess-Martin periodinane (1.5 eq) is added portion-wise at 0 °C. The reaction is stirred at room temperature for 2 hours. The reaction is quenched with a saturated aqueous solution of Na₂S₂O₃ and NaHCO₃. The organic layer is separated, dried over Na₂SO₄, and concentrated to give the crude N-Boc-(R)-4-aminobutanal, which is used in the next step without further purification.

Step 3: Wittig Reaction A solution of N-Boc-(R)-4-aminobutanal (1.0 eq) and (carbethoxymethylene)triphenylphosphorane (1.2 eq) in toluene is heated at reflux for 12 hours. The solvent is removed under reduced pressure, and the residue is purified by column chromatography to afford N-Boc-(R)-6-heptenoic acid ethyl ester.

Step 4: Reduction and O-Methylation To a suspension of LiAlH₄ (2.0 eq) in dry THF at 0 °C, a solution of N-Boc-(R)-6-heptenoic acid ethyl ester (1.0 eq) in THF is added dropwise. The mixture is stirred at room temperature for 4 hours. The reaction is quenched by the sequential addition of water, 15% NaOH solution, and water. The resulting solid is filtered off, and the filtrate is concentrated. The crude alcohol is dissolved in dry THF, and NaH (1.5 eq, 60% dispersion in mineral oil) is added at 0 °C. After stirring for 30 minutes, methyl iodide (1.5 eq) is added, and the reaction is stirred at room temperature for 12 hours. The reaction is quenched with water, and the product is extracted with ethyl acetate. The combined organic layers are dried and concentrated to give N-Boc-(R)-4-methoxyheptan-1-amine.

Step 5: Ring-Closing Metathesis (RCM) A solution of N-Boc-(R)-4-methoxyhept-6-en-1-amine (1.0 eq) in dry DCM is degassed with argon for 30 minutes. Grubbs' second-generation catalyst (0.05 eq) is added, and the mixture is heated at reflux for 12 hours. The solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield N-Boc-(R)-4-methoxyazepane.

Step 6: Deprotection and Hydrochloride Salt Formation To a solution of N-Boc-(R)-4-methoxyazepane (1.0 eq) in dioxane, a 4 M solution of HCl in dioxane (5.0 eq) is added. The mixture is stirred at room temperature for 4 hours. The resulting precipitate is collected by filtration, washed with diethyl ether, and dried under vacuum to afford (R)-4-Methoxy-azepane hydrochloride as a solid.

Analytical Characterization

Thorough characterization is essential to confirm the identity, purity, and stereochemistry of the final product.

Spectroscopic Analysis
TechniqueExpected Observations
¹H NMR Signals corresponding to the azepane ring protons, a singlet for the methoxy group protons (around 3.3 ppm), and downfield shifted signals for the protons adjacent to the nitrogen upon protonation.
¹³C NMR Resonances for the six carbons of the azepane ring, and a signal for the methoxy carbon (around 56 ppm).
FT-IR Characteristic peaks for N-H stretching (of the ammonium salt), C-H stretching, and C-O stretching.
Mass Spectrometry A molecular ion peak corresponding to the free base [M+H]⁺.
Chiral Purity Determination

The enantiomeric excess (e.e.) of the final product should be determined by a suitable chiral separation technique.

G cluster_0 Chiral HPLC Workflow A Racemic Standard (R/S)-4-Methoxy-azepane B Chiral Stationary Phase (e.g., polysaccharide-based) A->B C Separation of Enantiomers B->C D Quantification of (R) and (S) peaks C->D E Determination of Enantiomeric Excess (e.e.) D->E

Caption: Workflow for chiral purity analysis by HPLC.

A common approach involves High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP). Polysaccharide-based CSPs are often effective for the separation of chiral amines. The sample is dissolved in a suitable mobile phase (e.g., a mixture of hexane and isopropanol with a small amount of a basic additive) and injected into the HPLC system. The retention times of the (R) and (S) enantiomers will differ, allowing for their quantification and the calculation of the enantiomeric excess.

Applications in Drug Discovery and Development

Chiral 4-substituted azepane derivatives are valuable building blocks in the synthesis of more complex molecules with potential therapeutic applications. The methoxy group at the 4-position can influence the molecule's polarity, metabolic stability, and ability to form hydrogen bonds. The specific (R) configuration can provide a precise orientation for interaction with a biological target, potentially leading to the development of novel therapeutics in areas such as neuroscience, oncology, and infectious diseases. The hydrochloride salt form generally improves the compound's solubility and stability, making it more suitable for formulation and in vitro/in vivo testing.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of (R)-4-Methoxy-azepane hydrochloride. While public data for this specific molecule is scarce, the proposed methodologies are based on well-established and reliable chemical principles. The detailed protocols and analytical workflows described herein offer a solid foundation for researchers and drug development professionals to produce and validate this chiral building block for its potential application in the discovery of new therapeutic agents.

References

Sources

Protocols & Analytical Methods

Method

reagents for coupling (R)-4-Methoxy-azepane hydrochloride in peptide synthesis

Application Note: High-Performance Coupling of (R)-4-Methoxy-azepane in Peptide Synthesis Executive Summary (R)-4-Methoxy-azepane hydrochloride presents a dual challenge in peptide coupling: it is a secondary amine incor...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Performance Coupling of (R)-4-Methoxy-azepane in Peptide Synthesis

Executive Summary

(R)-4-Methoxy-azepane hydrochloride presents a dual challenge in peptide coupling: it is a secondary amine incorporated into a sterically bulky 7-membered ring . Standard carbodiimide chemistries (EDC/HOBt) often fail to drive this reaction to completion, resulting in low yields, deletion sequences, and difficult purifications.

This guide details the "Gold Standard" protocols using HATU/HOAt for research-scale synthesis and T3P for process-scale applications. It focuses on overcoming steric hindrance while mitigating the risk of racemizing the chiral carboxylic acid coupling partner.[1]

Part 1: Strategic Reagent Selection

The choice of coupling reagent is dictated by the steric profile of the azepane ring. The secondary amine is less nucleophilic than a primary amine, and the 4-methoxy substituent adds conformational rigidity.

Reagent ClassRecommended ReagentMechanism of ActionWhy use for (R)-4-Methoxy-azepane?
Uronium (Gold Standard) HATU (w/ HOAt)Generates highly reactive OAt-active ester.The 7-azabenzotriazole (HOAt) moiety utilizes the "neighboring group effect" (pyridine nitrogen) to accelerate coupling by ~10-100x over HOBt, crucial for overcoming the azepane's steric bulk.
Phosphonic Anhydride T3P (Propylphosphonic anhydride)Forms mixed anhydride; acts as water scavenger.Low Epimerization Risk. Ideal if the carboxylic acid partner is prone to racemization (e.g., Cys, His, Phe). Excellent solubility of byproducts facilitates workup.
Oxyma-Based COMU Generates Oxyma-active ester.Safer alternative to HATU (non-explosive).[2] Shows superior solubility in DMF/NMP and often higher coupling efficiency than HATU for secondary amines.

Part 2: Critical Pre-requisite – Handling the HCl Salt

(R)-4-Methoxy-azepane is supplied as a hydrochloride salt.[3] The amine must be liberated (free-based) to react. You have two strategic options:

Option A: In-Situ Neutralization (Fastest, Research Scale)
  • Method: Add a tertiary base (DIPEA or NMM) directly to the reaction mixture.

  • Risk: The presence of excess base and chloride ions increases the ionic strength and can promote racemization of the activated acid component.

  • Best For: Stable amino acids (Ala, Gly, Pro) and small-scale synthesis (<1g).

Option B: Extractive Free-Basing (Safest, Process Scale)
  • Method: Partition the salt between DCM and 1N NaOH. Dry the organic layer (Na2SO4) and concentrate to obtain the free amine oil.

  • Benefit: Removes chloride ions; allows precise stoichiometry; prevents "guanidinium" side reactions (see Part 3).

  • Best For: Racemization-prone acids (Cys, His) and expensive GMP steps.

Part 3: Experimental Protocols

Protocol A: The HATU "Pre-Activation" Method (Research Scale)

Use this for maximum yield on difficult sequences.

Crucial Warning: Do NOT mix HATU, the Amine, and the Acid simultaneously. HATU reacts with amines to form a non-reactive guanidinium species (dead end). You must pre-activate the acid.[4]

Materials:

  • Carboxylic Acid (1.0 equiv)

  • (R)-4-Methoxy-azepane HCl (1.1 equiv)

  • HATU (1.0 – 1.1 equiv)

  • HOAt (0.5 equiv - Optional additive to boost rate)

  • DIPEA (Diisopropylethylamine) (3.0 equiv if using HCl salt; 1.0 equiv if free amine)

  • Solvent: Anhydrous DMF or NMP (0.1 – 0.2 M concentration)

Step-by-Step:

  • Dissolution: Dissolve the Carboxylic Acid and HATU in anhydrous DMF under Nitrogen.

  • Pre-Activation: Add 1.0 equiv of DIPEA. Stir for exactly 2 minutes .

    • Note: The solution should turn yellow. Longer times (>5 mins) risk racemization of the acid.

  • Amine Preparation: While activating, dissolve (R)-4-Methoxy-azepane HCl in minimal DMF with 2.0 equiv of DIPEA.

  • Coupling: Add the Amine solution to the Activated Acid solution in one portion.

  • Reaction: Stir at Room Temperature for 2–4 hours.

    • Monitoring: Check by LC-MS. If incomplete after 4h, add 0.2 equiv more HATU/DIPEA.

  • Workup: Dilute with EtOAc, wash with 5% LiCl (removes DMF), 5% NaHCO3, and 1N HCl (if product is acid stable).

Protocol B: The T3P "Low Epimerization" Method (Process Scale)

Use this for scale-up (>10g) or chiral-sensitive acids.

Materials:

  • Carboxylic Acid (1.0 equiv)

  • (R)-4-Methoxy-azepane HCl (1.1 equiv)

  • T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)

  • Base: Pyridine (Preferred) or DIPEA (3.0 – 4.0 equiv)

  • Solvent: EtOAc or 2-MeTHF (Green solvent compatible).

Step-by-Step:

  • Slurry: Charge Carboxylic Acid, (R)-4-Methoxy-azepane HCl, and Solvent into the reactor. Cool to 0°C.

  • Base Addition: Add Pyridine (or DIPEA). Stir for 10 minutes.

  • Reagent Addition: Add T3P solution dropwise over 20 minutes, maintaining Temp < 5°C.

    • Why? Exothermic addition. Low temp prevents epimerization.[5]

  • Reaction: Allow to warm to RT and stir for 12–24 hours. (T3P kinetics are slower than HATU).

  • Workup: Quench with water. The T3P byproducts are water-soluble. Separate layers. Wash organic layer with 0.5M HCl, then Brine.

Part 4: Mechanism & Visualization

Figure 1: The Guanidinium Trap (Why Order of Addition Matters)

This diagram illustrates the competition between the desired Active Ester formation and the dead-end reaction between HATU and the Azepane amine.

GuanidiniumTrap HATU HATU Reagent ActiveEster OAt-Active Ester (Reactive Intermediate) HATU->ActiveEster 1. Pre-activation (Base added) DeadEnd Guanidinium Byproduct (DEAD END) HATU->DeadEnd Direct reaction if mixed too early Acid Carboxylic Acid (R-COOH) Acid->ActiveEster 1. Pre-activation (Base added) Amine (R)-4-Methoxy-azepane Product Desired Amide Product Amine->Product Amine->DeadEnd High Risk ActiveEster->Product 2. Nucleophilic Attack by Azepane

Caption: The "Guanidinium Trap" occurs if HATU encounters the amine before the acid. Pre-activation (Green path) is mandatory.

Figure 2: Troubleshooting Decision Tree

Use this logic flow to optimize reaction conditions if the standard protocol fails.

OptimizationTree Start Standard HATU Protocol (Yield < 50%?) CheckLCMS Analyze LC-MS Start->CheckLCMS Problem1 SM (Acid) Remains CheckLCMS->Problem1 Incomplete Activation Problem2 Racemization Detected CheckLCMS->Problem2 Base/Temp Issue Problem3 Guanidinium Adduct CheckLCMS->Problem3 Wrong Addition Order Sol1 Switch to Acid Fluoride (TFFH or SOCl2) Problem1->Sol1 Sol2 Switch to T3P + Pyridine Run at 0°C Problem2->Sol2 Sol3 Strict Pre-activation (2 min) or Extractive Free-basing Problem3->Sol3

Caption: Diagnostic workflow for optimizing azepane coupling based on specific failure modes.

References

  • Albericio, F., & El-Faham, A. (2018). Oxyma Pure/DIC: The Best Choice for Peptide Synthesis? Organic Process Research & Development. Link

    • Supports the use of Oxyma-based reagents (COMU) as alternatives to HATU.[6][7]

  • Dunetz, J. R., et al. (2011).[5] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine.[5] Organic Letters.[5] Link

    • The definitive guide on using T3P for low-epimeriz
  • Carpino, L. A. (1993).[8] 1-Hydroxy-7-azabenzotriazole.[8][9] An efficient peptide coupling additive.[6][8][9][10] Journal of the American Chemical Society. Link

    • The foundational paper establishing the "neighboring group effect" of HOAt/H
  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Link

    • Comprehensive review of guanidinylation side reactions and reagent mechanisms.

Sources

Application

High-Efficiency Nucleophilic Substitution Protocols for (R)-4-Methoxy-azepane in Medicinal Chemistry

Abstract This application note details optimized protocols for nucleophilic substitution reactions involving (R)-4-Methoxy-azepane , a privileged chiral building block in drug discovery. Unlike its 5- and 6-membered coun...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details optimized protocols for nucleophilic substitution reactions involving (R)-4-Methoxy-azepane , a privileged chiral building block in drug discovery. Unlike its 5- and 6-membered counterparts (pyrrolidine and piperidine), the 7-membered azepane ring presents unique entropic and conformational challenges that affect reactivity rates. This guide focuses on N-functionalization via


 (Nucleophilic Aromatic Substitution)  and 

(Nucleophilic Aliphatic Substitution)
, providing validated workflows to maximize yield while maintaining the integrity of the C4-chiral center.

Introduction & Mechanistic Context[1][2][3][4][5][6][7][8][9]

The Molecule

(R)-4-Methoxy-azepane is a secondary amine housed within a seven-membered homopiperidine ring. It features a methoxy ether substituent at the C4 position with defined (


)-stereochemistry.
  • Role in Pharma: The azepane scaffold is found in kinase inhibitors (e.g., Balanol analogs), glycosidase inhibitors, and histamine antagonists (e.g., Azelastine) [1]. The C4-methoxy group is often employed to modulate lipophilicity (

    
    ) and lock the flexible ring into a bioactive conformation [2].
    
  • Reactivity Profile: The nitrogen atom (N1) is the primary nucleophile. However, azepanes generally exhibit slower reaction kinetics than piperidines due to transannular interactions and higher conformational entropy (the "loose" ring makes the approach of the nitrogen lone pair to an electrophile entropically less favorable) [3].

Strategic Considerations

When designing substitutions with (R)-4-Methoxy-azepane, two factors are critical:

  • Nucleophilicity vs. Sterics: The C4-methoxy group creates a specific ring pucker. While remote from N1, it can influence the trajectory of incoming electrophiles, particularly in crowded transition states.

  • Chiral Integrity: Reactions at N1 do not chemically alter the C4 center. However, harsh conditions (extreme Lewis acids) could theoretically promote elimination of methanol (forming an azepine), though this is rare under standard substitution conditions.

Experimental Protocols

Protocol A: Heteroarylation (Synthesis of Kinase Inhibitor Scaffolds)

Target Application: Coupling (R)-4-Methoxy-azepane with activated heteroaryl halides (e.g., chloropyrimidines, fluoronitrobenzenes).

Rationale:


 reactions are sensitive to the nucleophile's steric bulk. Azepanes often require slightly elevated temperatures compared to piperidines to overcome the entropic barrier of the transition state (Meisenheimer complex formation).
Materials
  • (R)-4-Methoxy-azepane (HCl salt or free base): 1.0 equiv.

  • Electrophile: 4,6-Dichloropyrimidine (or similar activated halide): 1.1 equiv.

  • Base: Diisopropylethylamine (DIPEA) (3.0 equiv if using HCl salt; 2.0 equiv if free base).

  • Solvent:

    
    -Butanol (
    
    
    
    -BuOH) or DMSO.
    • Note:

      
      -BuOH is preferred for pyrimidines to allow reflux without superheating; DMSO is preferred for less reactive aryl fluorides.
      
Step-by-Step Workflow
  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the electrophile (1.1 equiv) in

    
    -BuOH (0.2 M concentration).
    
  • Addition: Add DIPEA (3.0 equiv) followed by (R)-4-Methoxy-azepane (1.0 equiv).

    • Critical: If the azepane is an oil/free base, add it slowly to prevent exotherms if the electrophile is highly activated (e.g., chloronitropyridine).

  • Reaction: Heat the mixture to 80–100°C .

    • Monitoring: Monitor via LC-MS or TLC every hour. Azepanes typically reach completion in 2–4 hours, whereas piperidines might finish in <1 hour.

  • Workup:

    • Cool to room temperature.[1]

    • Remove

      
      -BuOH under reduced pressure (rotary evaporator).
      
    • Redissolve residue in EtOAc and wash with saturated

      
       (2x) and Brine (1x).
      
  • Purification: Flash column chromatography (typically Hexane:EtOAc or DCM:MeOH gradients).

Protocol B: N-Alkylation (Library Generation)

Target Application: Attaching aliphatic linkers or benzyl groups.

Rationale: To prevent over-alkylation (quaternization), strict stoichiometry and inorganic bases are used. Acetonitrile is the solvent of choice to balance polarity and volatility.

Materials
  • (R)-4-Methoxy-azepane: 1.0 equiv.

  • Alkyl Halide (R-Br/I): 1.0 – 1.1 equiv.

  • Base:

    
     (anhydrous, granular): 2.5 equiv.
    
  • Additive:

    
     (Potassium Iodide) (0.1 equiv) – Finkelstein catalyst.
    
  • Solvent: Acetonitrile (MeCN) (anhydrous).

Step-by-Step Workflow
  • Suspension: Suspend

    
     and catalytic 
    
    
    
    in anhydrous MeCN (0.15 M).
  • Nucleophile Addition: Add (R)-4-Methoxy-azepane. Stir at Room Temperature (RT) for 10 minutes.

  • Electrophile Addition: Add the alkyl halide dropwise.

  • Incubation:

    • Reactive Halides (Benzyl/Allyl): Stir at RT for 4–16 hours.

    • Unreactive Halides (Primary alkyl chlorides): Heat to 60°C.

  • Filtration: Filter off the solid inorganic salts using a sintered glass funnel or Celite pad. Rinse the pad with MeCN.

  • Concentration: Evaporate the solvent.

  • Purification: If the alkyl halide was limiting, the crude may be pure enough for initial screening. Otherwise, purify via reverse-phase HPLC (Water/MeCN + 0.1% Formic Acid).

Data Presentation & Condition Optimization

Table 1: Solvent & Base Selection Matrix

Select conditions based on the electrophile type.

Reaction TypeElectrophile ReactivityRecommended SolventRecommended BaseTemp (°C)Notes

High (e.g., 2-Cl-4-NO2-pyridine)THF or DCM

or DIPEA
0 – 25Exothermic; cool during addition.

Moderate (e.g., 4,6-di-Cl-pyrimidine)

-BuOH or IPA
DIPEA80 – 100Protic solvents assist leaving group departure.

Low (e.g., unactivated Aryl-F)DMSO or NMP

100 – 130Requires high dielectric constant solvent.

High (Benzyl/Allyl Bromide)MeCN

25Avoid DMF to simplify workup.

Low (Alkyl Chlorides)DMF or Acetone

(catalyst) +

60Finkelstein conditions essential.
Visualizing the Workflow

The following diagram illustrates the decision logic for optimizing the reaction based on the electrophile.

Azepane_Optimization Start Start: (R)-4-Methoxy-azepane + Electrophile (E-X) Check_E Analyze Electrophile Type Start->Check_E Is_Ar Aromatic/Heteroaromatic (SNAr) Check_E->Is_Ar Aryl-X Is_Aliph Aliphatic Halide (SN2) Check_E->Is_Aliph Alkyl-X Activated Highly Activated? (e.g., Nitro, multiple N) Is_Ar->Activated Cond_Mild Protocol: Mild SNAr DIPEA, THF, RT Activated->Cond_Mild Yes Cond_Harsh Protocol: Forced SNAr Cs2CO3, DMSO, 120°C Activated->Cond_Harsh No LeavingGroup Leaving Group Quality Is_Aliph->LeavingGroup Cond_Finkel Protocol: Finkelstein Acetone, NaI, Heat LeavingGroup->Cond_Finkel Poor (Cl, OMs) Cond_Std Protocol: Standard Alkylation MeCN, K2CO3, RT LeavingGroup->Cond_Std Good (Br, I)

Caption: Decision matrix for selecting reaction conditions based on electrophile reactivity. Blue nodes indicate analysis steps; Green indicates standard protocols; Yellow indicates forcing conditions.

Troubleshooting & Scientific Validation

Common Failure Modes
  • Incomplete Conversion: Due to the 7-membered ring's entropic penalty, reactions that work for piperidine in 1 hour may stall for azepane.

    • Solution: Increase concentration to 0.5 M – 1.0 M. Intermolecular reactions follow second-order kinetics (

      
      ); higher concentration drives the reaction forward.
      
  • Dimerization: In

    
     reactions with di-halo heterocycles (e.g., 2,4-dichloropyrimidine), the azepane might substitute both halogens.
    
    • Solution: Use a slight excess of the electrophile (1.2 equiv) and keep the temperature moderate (<80°C) to favor mono-substitution.

Analytical Validation
  • NMR: The methoxy group is a distinct handle. In

    
     NMR (
    
    
    
    ), the methoxy singlet appears around
    
    
    3.30–3.35 ppm. Upon N-substitution, the
    
    
    -protons (adjacent to nitrogen) will shift, but the methoxy shift should remain relatively stable, confirming the ring is intact.
  • Chiral HPLC: To verify the (R)-enantiomer integrity, use a Chiralpak AD-H or OD-H column (Hexane/IPA mobile phase). Compare against the racemic standard to ensure no racemization occurred (unlikely under basic conditions, but possible if high heat/Lewis acids are used).

References

  • Chiodi, D., & Ishihara, Y. (2024).[2] The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry, 273, 116364.[2] Retrieved from [Link]

  • Mancuso, R., et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molecules, 27(16), 5167. Retrieved from [Link]

  • PubChem. (n.d.). 4-methoxyazepane hydrochloride.[3] Retrieved from [Link]

Sources

Method

Technical Application Note: Strategic N-Protection of (R)-4-Methoxy-azepane in Drug Discovery

Executive Summary & Strategic Context The (R)-4-Methoxy-azepane scaffold is a high-value pharmacophore found in sigma receptor ligands, kinase inhibitors, and peptidomimetics. Unlike their 5- and 6-membered counterparts...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

The (R)-4-Methoxy-azepane scaffold is a high-value pharmacophore found in sigma receptor ligands, kinase inhibitors, and peptidomimetics. Unlike their 5- and 6-membered counterparts (pyrrolidines and piperidines), azepanes possess unique conformational flexibility (twist-chair/twist-boat interconversion) that allows them to explore distinct 3D chemical space.

However, the 7-membered ring introduces specific synthetic challenges:

  • Nucleophilicity/Basicity: The secondary amine is highly nucleophilic but sterically more accessible than expected in certain conformers.

  • Solubility: The hydrophobic methoxy group combined with the lipophilic ring can lead to solubility issues in polar deprotection media.

  • Salt Management: Azepane salts (TFA or HCl) are notoriously hygroscopic and "sticky," complicating isolation.

This guide details three validated protection strategies—Boc (Acid-Labile) , Cbz (Hydrogenolysis-Labile) , and Fmoc (Base-Labile) —specifically optimized for the (R)-4-methoxy-azepane core.

Strategic Analysis: Selecting the Right Group[1]

The choice of protecting group (PG) is dictated by the downstream chemistry and the stability of the C4-methoxy ether.

FeatureBoc (tert-Butoxycarbonyl) Cbz (Benzyloxycarbonyl) Fmoc (Fluorenylmethoxycarbonyl)
Primary Utility General Medicinal ChemistryOrthogonal to Acid/BaseSolid Phase Synthesis (SPPS)
Installation

/

(Fast, Quant.)
Cbz-Cl /

(Robust)
Fmoc-OSu /

(Controlled)
Deprotection TFA or HCl/Dioxane

, Pd/C or HBr/AcOH
Piperidine or DBU
Methoxy Stability High (Ether survives TFA)High (Ether survives

)
High (Ether survives Base)
Risk Factor Sticky Salts: TFA salts of azepanes are oils.Catalyst Poisoning: Amine may bind Pd.Solubility: Fmoc byproduct aggregation.
Recommendation First Choice for solution phase.Best if acid-sensitive groups exist.Best for peptide coupling.
Critical Control Point: The Methoxy Ether

The C4-methoxy group is robust. It is stable to:

  • Standard Boc removal (TFA/DCM).[1][2]

  • Standard Fmoc removal (Piperidine/DMF).

  • Standard Cbz removal (Hydrogenolysis).

WARNING: Avoid Lewis Acid deprotection methods (e.g.,


, 

/thiol) often used for benzyl deprotection, as these can demethylate the 4-methoxy group, yielding the alcohol.

Decision Matrix & Workflows

The following diagram illustrates the logical flow for selecting the appropriate protocol based on your synthetic constraints.

PG_Selection Start Start: (R)-4-Methoxy-azepane Check_Acid Are downstream steps Acid Sensitive? Start->Check_Acid Check_Base Are downstream steps Base Sensitive? Check_Acid->Check_Base Yes Select_Boc Protocol A: Boc Protection Check_Acid->Select_Boc No (Robust) Select_Cbz Protocol B: Cbz Protection Check_Base->Select_Cbz No (Base Stable) Select_Fmoc Protocol C: Fmoc Protection Check_Base->Select_Fmoc Yes (Base Sensitive)

Figure 1: Decision matrix for selecting the optimal protecting group based on chemical orthogonality.

Detailed Experimental Protocols

Protocol A: Boc Protection & Deprotection (The "Workhorse")

Best for: Early-stage building block synthesis where acid stability is acceptable.

A1. Installation
  • Dissolution: Dissolve (R)-4-methoxy-azepane (1.0 equiv) in DCM (

    
    ).
    
  • Base: Add

    
     (1.5 equiv). Cool to 
    
    
    
    .
  • Reagent: Add

    
     (1.1 equiv) dissolved in minimal DCM dropwise.
    
  • Reaction: Warm to RT. Stir 2–4 h. Monitor by TLC (Stain: Ninhydrin or PMA).

  • Workup: Wash with 0.5 M citric acid (removes unreacted amine), then sat.

    
    . Dry (
    
    
    
    ) and concentrate.[3]
    • Result: Colorless oil or low-melting solid.

A2. Deprotection (The "Clean Salt" Method)

Challenge: Azepane TFA salts are often hygroscopic oils that trap solvent. Solution: Use the HCl/Dioxane method for a solid precipitate, or a specific TFA workup.[2]

  • Reaction: Dissolve N-Boc-(R)-4-methoxy-azepane in DCM (

    
    ). Add TFA (20% v/v).[2] Stir 1–2 h at RT.
    
  • Workup (Option 1 - Free Base): Concentrate to oil. Redissolve in DCM. Wash with cold 1N NaOH (rapidly) to pH > 12. Extract DCM, dry (

    
    ), concentrate.
    
  • Workup (Option 2 - HCl Salt): Instead of TFA, use 4M HCl in Dioxane (5 equiv). Stir 1 h. Dilute with

    
    . The hydrochloride salt often precipitates as a white solid. Filter and wash with ether.[3]
    
Protocol B: Cbz Protection & Hydrogenolysis

Best for: Late-stage deprotection where acidic conditions must be avoided.

B1. Installation
  • Biphasic Setup: Dissolve amine in THF/Water (1:1). Add

    
     (2.0 equiv).
    
  • Reagent: Add Benzyl Chloroformate (Cbz-Cl, 1.1 equiv) dropwise at

    
    .
    
  • Reaction: Vigorously stir at RT for 3–6 h.

  • Workup: Extract into EtOAc. Wash with brine. Flash chromatography (Hex/EtOAc) is usually required to remove benzyl alcohol byproduct.

B2. Deprotection (Hydrogenolysis)[3][4]
  • Solvent: Dissolve N-Cbz compound in MeOH or EtOH (

    
    ).
    
    • Note: If the methoxy group reduces solubility, use EtOAc/MeOH (1:1).

  • Catalyst: Add 10 wt% Pd/C (10% loading).

  • Hydrogen: Stir under

    
     balloon (1 atm) for 2–6 h.
    
  • Filtration: Filter through a Celite pad. Rinse with MeOH.[5]

  • Validation: NMR should show loss of aromatic protons (7.30–7.40 ppm) and benzylic

    
     (5.1 ppm).
    

Troubleshooting & Quality Control

Self-Validating Analytical Markers

To ensure the integrity of the (R)-4-methoxy-azepane core during these transformations, monitor these specific NMR signals:

SignalUnprotected AmineN-Boc ProtectedN-Cbz ProtectedDiagnostic Value
H-4 (Methine) ~3.3–3.5 ppm (m)~3.4 ppm (m)~3.4 ppm (m)Confirms C4-stereocenter integrity.
OMe (

)
~3.30 ppm (s)~3.32 ppm (s)~3.30 ppm (s)CRITICAL: Loss of this singlet indicates demethylation.
N-CH2 (

)
~2.7–2.9 ppm~3.3–3.5 ppm~3.4–3.6 ppmDownfield shift confirms N-acylation.
t-Bu / Bn Absent1.45 ppm (s, 9H)5.1 ppm (s, 2H)Confirms PG installation.
Common Failure Modes
  • Demethylation: Occurs if

    
     or 
    
    
    
    is used. Symptom:[2] Disappearance of 3.3 ppm singlet; appearance of broad OH peak.
  • Racemization: Highly unlikely for this scaffold (chiral center is

    
     to nitrogen), but can occur if strong bases (LDA) are used for other functionalizations on the ring.
    
  • Rotamers: N-Boc and N-Cbz azepanes often show broad or split NMR signals at RT due to slow ring inversion (twist-chair/twist-boat).

    • Fix: Run NMR at

      
       to coalesce peaks for clean integration.
      

Workflow Visualization: Boc Deprotection & Salt Isolation[6]

This workflow addresses the "sticky salt" issue common with azepanes.

Boc_Deprotection Input Input: N-Boc-(R)-4-Methoxy-azepane Reagent Add 4M HCl in Dioxane (5 equiv) Solvent: Dry Dioxane or DCM Input->Reagent Reaction Stir RT, 1-2 hours Monitor TLC (disappearance of SM) Reagent->Reaction Precipitation Dilute with Et2O or Hexanes (Induces precipitation) Reaction->Precipitation Filtration Filter Solid Precipitation->Filtration Drying Vacuum Dry over P2O5 (Hygroscopic!) Filtration->Drying Output Output: (R)-4-Methoxy-azepane HCl Salt Drying->Output

Figure 2: Optimized workflow for Boc deprotection yielding a handleable solid salt.

References

  • Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006 .

    • Authoritative source for general amine protection mechanisms and stability d
  • Vitaku, E.; Smith, D. T.; Njardarson, J. T. "Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals." J. Med.[6] Chem.2014 , 57, 10257–10274.[6]

    • Establishes the significance of azepane rings in drug discovery.
  • Wünsch, B. et al. "Chiral-pool synthesis of 1,2,4-trisubstituted 1,4-diazepanes as novel σ1 receptor ligands." Bioorg. Med. Chem.2017 , 25, 5303.

    • Provides specific protocols for handling functionalized azepane/diazepane scaffolds.
  • Common Organic Chemistry. "Boc Protection & Deprotection Mechanisms."

    • Source for standard oper
  • BenchChem. "The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group."

    • Reference for Cbz orthogonality and hydrogenolysis conditions.

Sources

Application

scale-up synthesis of (R)-4-Methoxy-azepane hydrochloride

Application Note & Process Protocol Topic: Scale-Up Synthesis of (R)-4-Methoxy-azepane Hydrochloride For: Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Process Protocol

Topic: Scale-Up Synthesis of (R)-4-Methoxy-azepane Hydrochloride

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the scalable synthesis of (R)-4-Methoxy-azepane hydrochloride, a valuable chiral building block in contemporary medicinal chemistry. The presented synthetic strategy is designed for robustness, scalability, and high enantiomeric purity, moving from readily available starting materials to the final active pharmaceutical ingredient (API) intermediate. We will delve into the causality behind procedural choices, from the selection of protecting groups to the critical asymmetric reduction step that defines the compound's stereochemistry. This guide includes detailed, step-by-step protocols, in-process controls, analytical characterization methods, and critical considerations for process safety and scale-up.

Strategic Overview: A Logic-Driven Approach to a Chiral Target

The synthesis of enantiomerically pure cyclic amines is a persistent challenge in process chemistry, often demanding sophisticated catalytic systems or laborious chiral resolutions.[1][2] Our approach to (R)-4-Methoxy-azepane hydrochloride is built upon a robust and highly modular four-stage sequence that introduces the chiral center efficiently via an asymmetric reduction, a method well-suited for industrial application.

The core strategy involves:

  • Ring Formation and Protection: Construction of the azepane core and installation of a tert-butyloxycarbonyl (Boc) protecting group, which is stable under various reaction conditions but readily cleaved in the final step.

  • Stereocenter Introduction: An asymmetric transfer hydrogenation of the intermediate ketone to establish the desired (R)-hydroxyl stereocenter with high enantioselectivity. This is the pivotal step of the synthesis.

  • Functionalization: O-methylation of the resulting chiral alcohol to install the target methoxy group.

  • Deprotection and Salt Formation: Final deprotection of the amine and concomitant formation of the stable hydrochloride salt, ready for downstream applications.

This linear approach ensures that the valuable chiral integrity is established by a reliable catalytic method, and subsequent steps are high-yielding, standard transformations.

G cluster_0 Overall Synthetic Workflow Start Linear Precursor (e.g., Amino Diol) Step1 Stage 1: Cyclization & Boc Protection Start->Step1 Inter1 Intermediate I: N-Boc-4-azepanone Step1->Inter1 Step2 Stage 2: Asymmetric Transfer Hydrogenation Inter1->Step2 Inter2 Intermediate II: (R)-N-Boc-4-hydroxyazepane Step2->Inter2 Step3 Stage 3: O-Methylation Inter2->Step3 Inter3 Intermediate III: (R)-N-Boc-4-methoxyazepane Step3->Inter3 Step4 Stage 4: Deprotection & Salt Formation Inter3->Step4 Final Final Product: (R)-4-Methoxy-azepane HCl Step4->Final

Figure 1: High-level workflow for the synthesis of (R)-4-Methoxy-azepane HCl.

Detailed Experimental Protocols

Stage 1: Synthesis of N-Boc-4-azepanone (Intermediate I)

The synthesis begins with the construction of the core heterocyclic ketone. This protocol utilizes an oxidation of the commercially available N-Boc-4-hydroxyazepane. This is often a more direct and scalable route than de novo ring construction for this specific intermediate.

Protocol 1: Oxidation to N-Boc-4-azepanone

  • Reactor Setup: To a jacketed glass reactor equipped with a mechanical stirrer, thermocouple, and nitrogen inlet, add N-Boc-4-hydroxyazepane (1.00 eq) and dichloromethane (DCM, 10 L/kg).

  • Cooling: Cool the resulting solution to 0-5 °C.

  • Oxidant Preparation: In a separate vessel, prepare a solution of Dess-Martin Periodinane (1.10 eq) in DCM (5 L/kg).

  • Controlled Addition: Add the Dess-Martin solution to the reactor dropwise over 1-2 hours, ensuring the internal temperature does not exceed 10 °C. The causality here is critical: slow addition prevents temperature spikes that can lead to side-product formation.

  • Reaction Monitoring: Stir the reaction at 5-10 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until starting material is consumed (typically 2-4 hours).

  • Quenching: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (5 L/kg) followed by a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (5 L/kg). Stir vigorously for 30 minutes until the layers are clear.

  • Work-up: Separate the organic layer. Wash the organic phase sequentially with saturated NaHCO₃ (5 L/kg) and brine (5 L/kg).

  • Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield N-Boc-4-azepanone as a waxy solid or oil. The product is typically used in the next step without further purification.

Reagent/MaterialMolar Mass ( g/mol )Molar Eq.Quantity (Example Scale)Role
N-Boc-4-hydroxyazepane215.291.00500 gStarting Material
Dess-Martin Periodinane424.141.101.10 kgOxidizing Agent
Dichloromethane (DCM)84.93-~12 LSolvent
Sat. aq. Na₂S₂O₃--~2.5 LQuenching Agent
Sat. aq. NaHCO₃--~5 LBase/Quench

Table 1: Reagents for the synthesis of Intermediate I.

Stage 2: Asymmetric Synthesis of (R)-N-Boc-4-hydroxyazepane (Intermediate II)

This is the chirality-defining step. We employ a well-established asymmetric transfer hydrogenation using a Ru-based catalyst, which is highly efficient and provides excellent enantioselectivity. Biocatalytic methods using ketoreductase enzymes are also a viable green alternative for this transformation.[3][4]

G cluster_0 Asymmetric Transfer Hydrogenation Cycle Ru_cat [(R,R)-TsDPEN]RuCl Ru_hydride Ru-H (Active Catalyst) Ru_cat->Ru_hydride + HCOO⁻ Formic_acid HCOOH / Et3N (H- Donor) Ketone N-Boc-4-azepanone (Substrate) Alcohol (R)-N-Boc-4-hydroxyazepane (Product) Ru_hydride->Ru_cat - H⁻ Ru_hydride->Alcohol + Ketone CO2 CO₂ Ru_hydride->CO2 + Et₃N-H⁺ Et3NH Et₃N-H⁺

Figure 2: Catalytic cycle for Ru-catalyzed asymmetric transfer hydrogenation.

Protocol 2: Asymmetric Reduction

  • Inerting the Reactor: Purge a suitable pressure reactor with nitrogen or argon.

  • Charge Reagents: Charge the reactor with N-Boc-4-azepanone (Intermediate I, 1.00 eq), followed by a 5:2 mixture of formic acid and triethylamine (5 L/kg of ketone).

  • Catalyst Addition: Add the chiral catalyst, such as (R,R)-TsDPEN-RuCl (0.005 eq). The low catalyst loading is a key advantage for scale-up, minimizing cost and heavy metal contamination.

  • Reaction Conditions: Seal the reactor and heat the mixture to 40 °C with stirring for 12-24 hours. The progress is monitored by chiral HPLC to determine both conversion and enantiomeric excess (ee).

  • Work-up: Upon completion (>99% conversion, >98% ee), cool the mixture to room temperature. Dilute with DCM (10 L/kg) and wash with water (2 x 5 L/kg) and then brine (5 L/kg).

  • Isolation: Dry the organic layer over MgSO₄, filter, and concentrate under vacuum to yield (R)-N-Boc-4-hydroxyazepane as a thick oil or solid.

Reagent/MaterialMolar Mass ( g/mol )Molar Eq.Role
N-Boc-4-azepanone213.271.00Substrate
(R,R)-TsDPEN-RuCl648.180.005Chiral Catalyst
Formic Acid / Triethylamine (5:2)--Hydrogen Source
Dichloromethane (DCM)84.93-Work-up Solvent

Table 2: Reagents for the synthesis of Intermediate II.

Stage 3: O-Methylation to (R)-N-Boc-4-methoxyazepane (Intermediate III)

A standard Williamson ether synthesis is used to form the methoxy group. The choice of a strong, non-nucleophilic base like sodium hydride (NaH) is crucial for efficient deprotonation of the secondary alcohol.

Protocol 3: O-Methylation

  • Reactor Setup: Under a nitrogen atmosphere, add anhydrous tetrahydrofuran (THF, 10 L/kg) to a dry reactor.

  • Base Addition: Cool the THF to 0 °C and add sodium hydride (60% dispersion in mineral oil, 1.5 eq) portion-wise. Extreme caution is required as NaH is highly reactive and flammable.

  • Substrate Addition: Dissolve (R)-N-Boc-4-hydroxyazepane (Intermediate II, 1.0 eq) in anhydrous THF (3 L/kg) and add it dropwise to the NaH suspension, keeping the temperature below 5 °C.

  • Alkylation: After stirring for 1 hour at 0 °C, add methyl iodide (MeI, 1.2 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

  • Quenching: Carefully quench the reaction by slowly adding methanol (1 L/kg) at 0 °C to destroy excess NaH, followed by the slow addition of water (5 L/kg).

  • Work-up: Extract the aqueous mixture with ethyl acetate (2 x 10 L/kg). Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate in vacuo.

  • Purification: The crude product can be purified by column chromatography on silica gel if necessary, but is often of sufficient purity for the final step.

Stage 4: Deprotection and Hydrochloride Salt Formation

The final stage involves the acidic cleavage of the Boc group, which simultaneously protonates the azepane nitrogen to form the desired hydrochloride salt. The choice of solvent is critical for ensuring the product crystallizes directly from the reaction mixture.[5]

Protocol 4: Salt Formation

  • Dissolution: Dissolve the crude (R)-N-Boc-4-methoxyazepane (Intermediate III, 1.0 eq) in 2-propanol (IPA, 5 L/kg).

  • Acidification: Cool the solution to 0-5 °C. Add a solution of hydrogen chloride in 2-propanol (e.g., 5-6 M, 3.0 eq) dropwise. Gaseous HCl can also be bubbled through the solution on a large scale, but this requires specialized equipment.[6]

  • Crystallization: The hydrochloride salt will begin to precipitate. Stir the resulting slurry at 0-5 °C for 2-4 hours to maximize precipitation.

  • Isolation: Isolate the solid product by filtration. Wash the filter cake with cold 2-propanol (2 L/kg) and then with diethyl ether or MTBE (2 L/kg).

  • Drying: Dry the product in a vacuum oven at 40-50 °C to a constant weight.

Analytical Characterization & Quality Control

Rigorous analytical testing is essential to confirm the structure, purity, and enantiomeric integrity of the final product.

TestMethodSpecification
Identity ¹H NMR, ¹³C NMRConforms to the structure of (R)-4-Methoxy-azepane hydrochloride.
Identity Mass Spectrometry (ESI+)[M+H]⁺ matches theoretical value (144.1383 g/mol ).
Chemical Purity HPLC (UV detection)≥ 99.0%
Enantiomeric Purity Chiral HPLC≥ 99.0% ee (R-enantiomer)
Residual Solvents GC-HSMeets ICH guidelines.

Table 3: Quality control specifications for the final product.

Protocol 5: Chiral HPLC Method

  • Column: Polysaccharide-based chiral stationary phase (CSP), e.g., Chiralpak AD-H or equivalent.

  • Mobile Phase: A mixture of n-Hexane and Isopropanol with a small percentage of a basic additive like diethylamine (DEA). A typical starting point is 90:10 (Hexane:IPA) + 0.1% DEA.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Procedure: Dissolve a small sample of the final product (as the free base, after neutralization) in the mobile phase and inject. The two enantiomers should be baseline separated.[7][8][9]

Scale-Up and Safety Imperatives

Transitioning this synthesis from the laboratory to a pilot plant or manufacturing setting requires careful consideration of several factors.

  • Thermal Safety: The O-methylation with NaH (Stage 3) and the subsequent quenching are highly exothermic and release hydrogen gas. Scale-up requires a reactor with excellent heat transfer capabilities, controlled addition rates, and proper venting. A reaction calorimetry study is strongly recommended.

  • Reagent Handling:

    • Sodium Hydride: A pyrophoric solid requiring handling in an inert atmosphere.

    • Methyl Iodide: A toxic and volatile alkylating agent. Use closed-system transfers.

    • Dess-Martin Periodinane: Can be explosive under shock or high temperatures. Alternatives like Parikh-Doering or Swern oxidations may be considered for scale-up, though they come with their own challenges (toxic gas, low temperatures).

  • Crystallization Control: The final salt formation (Stage 4) is a critical crystallization step. Control of temperature, solvent composition, and agitation rate is vital to ensure a consistent particle size distribution and high purity.

  • Process Automation: For large-scale production, automating reagent additions and temperature control can improve safety, consistency, and yield.[10]

Conclusion

The synthetic route detailed herein provides a reliable and scalable pathway to high-purity (R)-4-Methoxy-azepane hydrochloride. The strategic implementation of an asymmetric transfer hydrogenation establishes the critical stereocenter with excellent control, and the subsequent transformations are robust and well-understood chemical processes. By adhering to the detailed protocols and giving due consideration to the outlined safety and scale-up parameters, researchers and drug development professionals can confidently produce this key chiral intermediate for advanced pharmaceutical applications.

References

  • Štefane, B., & Požgan, F. (2023). Enantioselective Synthesis of [b]‐Annulated Azepane Scaffolds. Helvetica Chimica Acta. [Link]

  • Robinson, A. J. (1997). Catalytic asymmetric hydrogenation; new chiral ligands for asymmetric synthesis; rearrangement chemistry of 4-hydroxy-4,5-dihydroazepines. Chemistry in Australia. [Link]

  • Coldham, I., & Watson, D. F. (2006). Asymmetric syntheses of 4,5,6- and 3,4,5,6-Substituted Azepanes by a Highly Diastereoselective and Enantioselective Lithiation-Conjugate Addition Sequence. Journal of the American Chemical Society. [Link]

  • Fujita, K. I., Fujii, T., & Yamaguchi, R. (2004). An Efficient Method for the N-Heterocyclization of Primary Amines with Diols Catalyzed by a Cp*Ir Complex. Organic Letters. [Link]

  • Yang, T., Guo, X., Yin, Q., & Zhang, X. (2018). Intramolecular asymmetric reductive amination: synthesis of enantioenriched dibenz[c,e]azepines. Chemical Science. [Link]

  • Wang, C., et al. (2023). Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity. ACS Catalysis. [Link]

  • Tang, W., & Zhang, X. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. [Link]

  • Itoh, N. (2023). Development of enzymatic synthesis of chiral cyclic amines. Bioscience, Biotechnology, and Biochemistry. [Link]

  • Hinkley, J. M. (2017). Comment on "Purification of organic hydrochloride salt?". ResearchGate. [Link]

  • Szeliga, J. (2010). Method for salt preparation.
  • Aleku, G. A., et al. (2024). New Method to Large-Scalable Preparation of the Key Chiral Cyclohexane cis-Diamine Intermediate for Edoxaban. Organic Process Research & Development. [Link]

  • IUPAC. (1997). ANALYTICAL CHIRAL SEPARATION METHODS. Pure and Applied Chemistry. [Link]

  • Lough, W. J. (2007). CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. CRC Press. [Link]

  • Ahmed, S., & Williams, J. M. J. (2017). Enzyme Cascades in Whole Cells for the Synthesis of Chiral Cyclic Amines. Angewandte Chemie International Edition. [Link]

  • Dunsmore, C. J., et al. (2018). Advanced manufacturing research supports automated production of critical API. Advanced Regenerative Manufacturing Institute. [Link]

  • Dolan, J. W. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

Sources

Method

preparation of pharmaceutical salts from (R)-4-Methoxy-azepane

Application Note: Strategic Salt Selection and Preparation for (R)-4-Methoxy-azepane Executive Summary (R)-4-Methoxy-azepane is a critical chiral pharmacophore found in various CNS-active agents and metabolic modulators....

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Salt Selection and Preparation for (R)-4-Methoxy-azepane

Executive Summary

(R)-4-Methoxy-azepane is a critical chiral pharmacophore found in various CNS-active agents and metabolic modulators.[1] As a secondary amine with a saturated seven-membered ring, the free base typically exists as a viscous oil or low-melting solid with high basicity (


).[1] These physical properties present significant challenges for purification, handling, and bioavailability.

This Application Note provides a rigorous, self-validating protocol for converting (R)-4-Methoxy-azepane into a stable, crystalline pharmaceutical salt. It prioritizes the maintenance of stereochemical integrity and the selection of counter-ions that optimize hygroscopicity and melting point profiles.

Pre-Formulation Logic & Counter-Ion Selection

The Physicochemical Challenge

The azepane ring strain and the electron-donating methoxy group contribute to high conformational flexibility and basicity.

  • Target: Crystalline solid, MP > 120°C, Non-hygroscopic.

  • Risk: Racemization is unlikely under standard acidic conditions (ether linkage is stable), but thermal stress during crystallization should be minimized.

The Rule of 3

To ensure true salt formation (proton transfer) rather than a co-crystal, the difference between the


 of the base and the acid must be considered.[2]


For (R)-4-Methoxy-azepane (

):
  • Strong Acids (HCl,

    
    ): 
    
    
    
    . Salt formation is guaranteed.
  • Weak Acids (Fumaric, Succinic):

    
    .[1] Salt formation is highly likely and often yields less hygroscopic solids than HCl.
    

Table 1: Recommended Counter-Ions for Screening

Acid Candidate

(aq)
RationaleExpected Outcome
Hydrochloric Acid -6.0Standard first-pass.[1]High MP, likely hygroscopic.
L-Tartaric Acid 2.98Chiral match (Diastereomeric salt).[1]Potential for Enantiomeric Enrichment.
Fumaric Acid 3.03Symmetric dicarboxylic acid.[1]Often forms stable, non-solvated lattices.
Succinic Acid 4.21Weaker acid.[1]Good solubility profile; lower MP.[1]

Workflow Visualization

The following diagram outlines the decision matrix for the salt screening process.

SaltScreening Start Start: (R)-4-Methoxy-azepane (Free Base Oil) SolventSel Solvent Selection (IPA, EtOAc, MTBE) Start->SolventSel AcidAdd Add Acid (1.05 eq) Controlled Temp (0-5°C) SolventSel->AcidAdd Precipitation Precipitation Observed? AcidAdd->Precipitation Cooling Cool to -20°C / Anti-solvent Precipitation->Cooling No (Solution) Analyze Solid State Analysis (XRPD, DSC, H-NMR) Precipitation->Analyze Yes (Solid) Evap Slow Evaporation Cooling->Evap No Precip Cooling->Analyze Crystals Formed Evap->Analyze Crystals Formed Fail Oil / Gum (Reject) Evap->Fail Amorphous Gum

Figure 1: Decision tree for high-throughput salt screening of secondary amines.

Experimental Protocols

Protocol A: The "Standard" Hydrochloride Salt Preparation

Use this for initial bulk generation of a solid intermediate.

Reagents:

  • (R)-4-Methoxy-azepane (Free Base)[1]

  • 4M HCl in 1,4-Dioxane (Anhydrous)[1]

  • Methyl tert-butyl ether (MTBE) or Diethyl Ether (Solvent)[1]

Procedure:

  • Dissolution: Dissolve 10.0 g (approx. 77 mmol) of (R)-4-Methoxy-azepane in 100 mL of anhydrous MTBE. Cool the solution to 0°C in an ice bath under

    
     atmosphere.
    
  • Acidification: Dropwise, add 21 mL (84 mmol, 1.1 eq) of 4M HCl in Dioxane.

    • Critical Step: Maintain internal temperature < 10°C to prevent localized degradation or oiling out.

  • Nucleation: A white precipitate should form immediately. If the mixture becomes a gum, seed with a crystal from a small-scale pilot or scratch the flask wall.

  • Aging: Stir the slurry at 0°C for 1 hour, then allow to warm to room temperature (20-25°C) for 2 hours. This "aging" allows the crystal lattice to organize, reducing trapped impurities.

  • Isolation: Filter the solid using a sintered glass funnel (Porosity 3).

  • Washing: Wash the cake with

    
     mL of cold MTBE.
    
  • Drying: Dry in a vacuum oven at 40°C for 12 hours.

Expected Yield: 85-95% Characterization: Check melting point (expect >150°C for HCl salts) and


H-NMR (shift in 

-protons due to protonation).
Protocol B: Diastereomeric Salt Formation (Enantiomeric Purity Check)

Use this to confirm optical purity or enrich the (R)-isomer.[1]

Reagents:

  • (R)-4-Methoxy-azepane[1]

  • Dibenzoyl-L-tartaric acid (L-DBTA)[1]

  • Isopropanol (IPA)[1]

Procedure:

  • Stoichiometry: Prepare a solution of 1.0 eq (R)-4-Methoxy-azepane in IPA (5 mL/g).

  • Acid Solution: Prepare a warm solution (40°C) of 1.0 eq L-DBTA in IPA.

  • Combination: Add the acid solution to the amine solution.

  • Crystallization: Allow the mixture to cool slowly (10°C/hour) to room temperature.

  • Analysis: Filter the salt. Analyze via Chiral HPLC or optical rotation.[1]

    • Mechanism:[3][4] If the starting material contained (S)-isomer impurities, the (R)-amine/L-acid salt typically exhibits different solubility than the (S)-amine/L-acid salt, allowing purification via recrystallization.[1]

Characterization & Validation (The "Trust" Pillar)

To certify the material is a true salt and not a physical mixture or cocrystal, the following multi-modal analysis is required.

Proton Transfer Validation (NMR)

Comparison of the


C NMR chemical shifts between the free base and the salt is the most definitive solution-phase proof.
  • Observation: The carbon atoms adjacent to the nitrogen (C2 and C7 positions of the azepane ring) will shift downfield (deshielding) upon protonation.

Solid State Validation (XRPD & DSC)
  • DSC (Differential Scanning Calorimetry): Look for a single, sharp endotherm. A broad peak suggests an amorphous phase or solvate loss.

  • XRPD (X-Ray Powder Diffraction): Distinct Bragg peaks confirm crystallinity.[1]

Table 2: Troubleshooting Common Issues

ObservationDiagnosisCorrective Action
Oiling Out Solvent is too polar or temp is too high.[1]Switch to less polar solvent (Heptane/EtOAc mix).[1] Cool slower.
Hygroscopicity Counter-ion holds water (common with HCl).[1]Switch to Fumarate or Tosylate. Store with desiccant.
Broad Melting Range Amorphous content or mixed polymorphs.[1]Recrystallize from hot IPA/Ethanol. Perform "slurry ripening".

References

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[2] (2011).[1][2] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1] (The definitive handbook on salt selection logic). [1]

  • Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development, 4(5), 427-435.[1] (Protocol for high-throughput screening).[1]

  • Kumar, L., et al. (2008). "Salt Selection in Drug Development." Pharmaceutical Technology, 32(3). (Overview of pKa rules and solubility).

  • PubChem Compound Summary. (2023). "(R)-4-Methoxy-azepane."[1] National Center for Biotechnology Information. (Chemical property verification). [1]

Sources

Application

Application Notes: Solvent Selection for Reactions with (R)-4-Methoxy-azepane Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Section 1: Understanding the Reagent: (R)-4-Methoxy-azepane Hydrochloride (R)-4-Methoxy-azepane hydrochloride is a chiral, cyclic secondary amine, a structu...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding the Reagent: (R)-4-Methoxy-azepane Hydrochloride

(R)-4-Methoxy-azepane hydrochloride is a chiral, cyclic secondary amine, a structural motif frequently encountered in pharmacologically active compounds.[1][2] Its utility in drug discovery is significant, but its formulation as a hydrochloride salt presents a specific, primary challenge that dictates nearly all subsequent experimental design choices: the amine is protonated.[3]

The Core Challenge: The Hydrochloride Salt

The nitrogen atom's lone pair, the center of its nucleophilicity and basicity, is sequestered by a proton, forming an ammonium salt (Figure 1). In this state, the amine is non-nucleophilic and generally unreactive in the desired transformations.[3][4] Therefore, the first critical step in any reaction is the in situ or prior liberation of the free amine. This necessity places immediate constraints on solvent selection, as the chosen solvent must be compatible with the base used for this deprotonation.

Key Physicochemical Properties:

  • Structure: A seven-membered azepane ring with a methoxy group at the 4-position.

  • Form: A crystalline hydrochloride salt, which typically enhances stability and shelf-life but reduces solubility in non-polar organic solvents.

  • Basicity: The pKa of the parent azepane is approximately 11.07.[5] This indicates that a sufficiently strong base is required to deprotonate the hydrochloride salt effectively.

Section 2: A Framework for Rational Solvent Selection

The ideal solvent is not merely an inert medium but an active participant that influences solubility, reactivity, and stability. A systematic approach to its selection is paramount for reaction success, reproducibility, and scalability.

The Central Role of the Solvent

A solvent's impact can be categorized by its influence on:

  • Solubility: It must dissolve the reactants (the amine salt, the electrophile, and the base) to a sufficient extent to allow for a homogenous reaction or, in some cases, effectively suspend a reagent in a heterogeneous system.

  • Kinetics: The solvent can stabilize or destabilize transition states, directly affecting the reaction rate. For example, polar aprotic solvents are known to accelerate SN2 reactions by solvating the cation of the nucleophile, leaving the anion "naked" and more reactive.[6][7][8]

  • Equilibrium: It can shift the position of an equilibrium, such as the acid-base equilibrium between the amine hydrochloride and the added base.

  • Work-up and Purification: The solvent's boiling point, miscibility with water, and ability to dissolve byproducts are critical considerations for product isolation.

Critical Solvent Parameters

When selecting a solvent, key physical properties must be considered. The table below summarizes parameters for solvents commonly employed in reactions involving secondary amines.

SolventAbbr.Dielectric Constant (ε)[9][10][11]Polarity Index[9]TypeBoiling Point (°C)[9]Key Considerations
Polar Aprotic
DimethylformamideDMF36.76.4Polar Aprotic153Excellent dissolving power for salts, but high boiling point can complicate removal.
Dimethyl SulfoxideDMSO46.77.2Polar Aprotic189Very high dissolving power; can be difficult to remove completely.[12]
AcetonitrileACN37.55.8Polar Aprotic82Good for SN2 reactions; lower boiling point makes it easier to remove.[8]
TetrahydrofuranTHF7.64.0Polar Aprotic66Common ethereal solvent; lower polarity than DMF/DMSO.
2-Methyltetrahydrofuran2-MeTHF--Polar Aprotic80Greener alternative to THF; often improves reaction profiles.[13]
Polar Protic
EthanolEtOH24.64.3Polar Protic78Can participate in reactions (solvolysis); solvates and deactivates anionic nucleophiles.[7]
IsopropanolIPA19.93.9Polar Protic82Less reactive than EtOH; often used for crystallizations.
Non-Polar/Weakly Polar
Toluene-2.42.4Aprotic111Standard for many cross-coupling reactions (e.g., Buchwald-Hartwig).[14][15]
1,4-Dioxane-2.24.8Aprotic101Ethereal solvent often used in Pd-catalyzed couplings.[16]
DichloromethaneDCM8.93.1Aprotic40Good general-purpose solvent for reactions near room temperature.
A Visual Workflow for Solvent Selection

The decision-making process for solvent selection can be visualized as a logical flow. The following diagram outlines a systematic approach, starting from the fundamental requirement of liberating the free amine.

SolventSelection cluster_input Initial State cluster_process Decision Pathway cluster_output Solvent Choice Examples start (R)-4-Methoxy-azepane Hydrochloride step1 Step 1: Liberate Free Amine (Choose a Base) start->step1 step2 Step 2: Define Reaction Type step1->step2 Base selected (e.g., TEA, DIPEA, K2CO3) step3 Step 3: Evaluate Solubility & Temperature step2->step3 Reaction identified (e.g., Alkylation, Acylation) step4 Step 4: Consider Work-up & Purification step3->step4 Solvent must dissolve reactants at required temp. out1 N-Alkylation (SN2): DMF, ACN, DMSO step4->out1 High polarity needed out2 N-Acylation: DCM, THF, EtOAc step4->out2 Moderate polarity, easy removal out3 Buchwald-Hartwig: Toluene, Dioxane, 2-MeTHF step4->out3 Aprotic, high temp.

Caption: A decision-making workflow for solvent selection.

Section 3: Protocols for Common Reaction Classes

The following protocols provide detailed methodologies for common transformations with (R)-4-Methoxy-azepane hydrochloride, emphasizing the rationale behind solvent choice.

Protocol 1: N-Alkylation (SN2 Reaction)

N-alkylation with primary alkyl halides is a cornerstone transformation. This reaction proceeds via an SN2 mechanism, which is highly sensitive to solvent effects.

Mechanistic Rationale for Solvent Choice: The rate of an SN2 reaction is dramatically enhanced in polar aprotic solvents.[6][17] These solvents, such as DMF, DMSO, and ACN, are polar enough to dissolve the amine salt and the base but do not form strong hydrogen bonds with the nucleophile (the free amine).[7] This lack of a "solvent cage" around the amine's lone pair leaves it more available and thus more nucleophilic, accelerating the reaction.[7] Protic solvents like ethanol or water would solvate and stabilize the amine, drastically slowing the reaction rate.[7][8]

Experimental Protocol: N-Benzylation

graphprotocol reagent1 (R)-4-Methoxy-azepane HCl (1.0 eq) reaction Stir at 60 °C 12-18 h reagent1->reaction reagent2 Benzyl Bromide (1.1 eq) reagent2->reaction base K2CO3 (2.5 eq) base->reaction solvent Acetonitrile (ACN) solvent->reaction workup 1. Filter solid 2. Concentrate filtrate 3. Aqueous work-up 4. Extract with EtOAc reaction->workup product Purified N-Benzyl Product workup->product

Caption: Workflow for a typical N-alkylation reaction.

Step-by-Step Methodology:

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add (R)-4-Methoxy-azepane hydrochloride (1.0 eq) and anhydrous potassium carbonate (K₂CO₃, 2.5 eq).

  • Add anhydrous acetonitrile (ACN) to form a suspension (approx. 0.1-0.2 M concentration with respect to the amine).

  • Add benzyl bromide (1.1 eq) to the stirring suspension.

  • Heat the reaction mixture to 60 °C and monitor by TLC or LC-MS until the starting material is consumed (typically 12-18 hours).

  • Cool the reaction to room temperature and filter off the inorganic salts (K₂CO₃ and KBr).

  • Rinse the filter cake with a small amount of ACN.

  • Concentrate the combined filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate (EtOAc) and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product, which can be purified by column chromatography.

Trustworthiness Check:

  • Base: An inorganic base like K₂CO₃ is used. It is strong enough to deprotonate the amine hydrochloride but has low solubility in ACN, creating a heterogeneous system. The reaction occurs on the surface of the solid or with the small amount of base that dissolves. An organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) could also be used for better solubility.[4][18]

  • Excess Base: More than 2 equivalents of base are used to ensure complete deprotonation of the amine hydrochloride and to neutralize the HBr generated during the reaction.

  • Solvent: ACN is chosen for its ability to promote SN2 reactions and its relatively low boiling point, which simplifies removal during work-up.[8]

Protocol 2: Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a powerful method for forming C-N bonds, particularly for synthesizing aryl amines.[14]

Mechanistic Rationale for Solvent Choice: The choice of solvent in Buchwald-Hartwig amination is critical for balancing the solubility of all components (aryl halide, amine, base, and catalyst complex) and for facilitating the catalytic cycle.[19]

  • Non-polar aprotic solvents like toluene, xylenes, or 1,4-dioxane are classics for this reaction.[14][16] They are generally poor at solvating the inorganic base (e.g., NaOt-Bu, K₃PO₄), leading to a heterogeneous mixture. This heterogeneity can be beneficial, and reaction rates can be sensitive to agitation.[19]

  • Ethereal solvents such as THF, 2-MeTHF, or cyclopentyl methyl ether (CPME) are also widely used. Greener solvents like 2-MeTHF have been shown to be superior alternatives to traditional options like dioxane or DME in some cases.[13]

Experimental Protocol: Coupling with 4-Bromotoluene

Step-by-Step Methodology:

  • To an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add the Palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., Xantphos, 2-4 mol%), and the base (e.g., sodium tert-butoxide, 1.4 eq).

  • Add (R)-4-Methoxy-azepane hydrochloride (1.2 eq) and 4-bromotoluene (1.0 eq).

  • Evacuate and backfill the tube with inert gas three times.

  • Add anhydrous, degassed toluene via syringe.

  • Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction by TLC or LC-MS. Upon completion, cool to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

  • Concentrate the filtrate and purify the residue by column chromatography.

Trustworthiness Check:

  • Inert Atmosphere: The Pd(0) catalyst is oxygen-sensitive, making an inert atmosphere essential for catalytic activity.

  • Base: A strong, non-nucleophilic base like NaOt-Bu is required to deprotonate the amine and facilitate the catalytic cycle. The base's solubility (or lack thereof) is a key factor.[16]

  • Solvent: Toluene is a standard, robust choice that performs well for a wide range of substrates at the elevated temperatures required for the reaction.[15]

Section 4: Summary and Best Practices

  • Always Account for the Hydrochloride: The primary consideration is the need to liberate the free amine. This requires adding at least one equivalent of a suitable base. For reactions that generate an acidic byproduct (e.g., N-alkylation with an alkyl halide), more than two equivalents of base are necessary.

  • Match Solvent to Mechanism: The solvent choice should be guided by the reaction mechanism. Use polar aprotic solvents (DMF, ACN, DMSO) to accelerate SN2 reactions.[8] Use non-polar aprotic solvents (Toluene, Dioxane) for many transition-metal-catalyzed cross-couplings.

  • Consider Solubility: While amine hydrochlorides are often soluble in polar solvents, the free amine and other reactants may have different solubility profiles. Ensure all key components are sufficiently soluble at the reaction temperature.

  • Mind the Work-up: Choose a solvent with a boiling point that allows for easy removal without degrading the product. High-boiling solvents like DMF and DMSO can be challenging to remove on a large scale.[12]

  • Prioritize Safety and Sustainability: Whenever possible, consider greener solvent alternatives like 2-MeTHF, which can offer improved safety profiles and sometimes superior reaction performance.[13]

References

  • Quora. (2018, December 10). Can you explain the role of solvents in SN1 and SN2 mechanisms? [Online].
  • Echemi. (2022, August 8). What is the effect of solvent on SN2 reaction. [Online].
  • ACS Publications. (2006, June 9). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction. Organic Process Research & Development. [Online].
  • Chemistry LibreTexts. (2024, March 28). 11.3: Characteristics of the SN2 Reaction. [Online].
  • ACS Publications. (2021, December 21). How Solvation Influences the SN2 versus E2 Competition. The Journal of Organic Chemistry. [Online].
  • OpenOChem Learn. SN2 Effect of Solvent. [Online].
  • Chemistry LibreTexts. (2023, January 22). Polar Protic and Aprotic Solvents. [Online].
  • Wikipedia. Buchwald–Hartwig amination. [Online].
  • Google Patents. US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines. [Online].
  • Lei, P., & Szostak, M. Green Solvent Selection for Acyl Buchwald-Hartwig Cross-Coupling of Amides (Transamidation). [Online].
  • WuXi AppTec. (2024, November 25). How to Wisely Design Conditions for Buchwald-Hartwig Couplings? [Online].
  • University of Rochester. COMMON SOLVENT PROPERTIES. [Online].
  • ResearchGate. (2015, January 13). For alkylation of a secondary amine (CH2CH2-NH-CH2CH2) by isopropyl group((CH3)2CHI or (CH3)2CHBr which base and solvent do I have to use? [Online].
  • Hans Reich, University of Wisconsin. Solvent Physical Properties. [Online].
  • Scribd. Dielectric Constants of Common Solvents. [Online].
  • NIH PubChem. Azepane | C6H13N | CID 8119. [Online].
  • PMC. α-Functionalization of Cyclic Secondary Amines: Lewis Acid Promoted Addition of Organometallics to Transient Imines. [Online].
  • Smolecule. (2023, August 15). Buy Hexahydro-1H-azepine-1-acetonitrile | 54714-50-0. [Online].
  • Thieme. 3. Azepines. [Online].
  • ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? [Online].
  • ResearchGate. Optimization of solvent condition for the Buchwald-Hartwig coupling reaction using catalyst 1. [Online].
  • Sciencemadness.org. (2021, August 26). Forming oxalte salts of amines. [Online].
  • PubMed. (2004, June 21). An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. [Online].
  • University of California, Berkeley. Dielectric Constant of Common solvents. [Online].
  • Reddit. (2023, June 22). Hydrochloride salt of amine. [Online].
  • Sciencemadness.org. (2006, December 10). Isolation of primary amines as HCL salt problem. [Online].
  • NIH PubChem. N-Methylazepane | C7H15N | CID 70940. [Online].
  • PharmaCompass.com. Azepane | Drug Information, Uses, Side Effects, Chemistry. [Online].
  • ACS Publications. (2019, November 6). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters. [Online].
  • ChemicalBook. 4-Methoxy-hexahydro-1H-azepine hydrochloride(1408076-34-5) 1 H NMR. [Online].
  • YouTube. (2022, June 7). Amine and HCl - salt formation reaction. [Online].
  • ResearchGate. Examples of cyclic amines as drugs. [Online].
  • Organic Chemistry Portal. Synthesis of secondary and tertiary amines. [Online].
  • PMC. (2008, August 31). Synthesis and evaluation of cyclic secondary amine substituted phenyl and benzyl nitrofuranyl amides as novel antituberculosis agents. [Online].
  • Google Patents. US4670232A - Recovery of amines from by-product chloride salts. [Online].
  • Organic Chemistry Portal. Synthesis of Cyclic Amines. [Online].
  • ResearchGate. (2025, August 6). The Direct Preparation of Amides from Amine Hydrochloride Salts and Orthoesters: A Synthetic and Mechanistic Perspective. [Online].
  • Taylor & Francis. Secondary amine – Knowledge and References. [Online].
  • DTIC. A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. [Online].
  • ResearchGate. (2014, November 20). Can anyone suggest how to neutralize aminehydrochlorides? [Online].
  • ECHEMI. What is the best method to convert HCl amine salt to free amine? [Online].
  • NIH PubChem. 4'-Methoxyacetophenone | C9H10O2 | CID 7476. [Online].
  • Cayman Chemical. 4-Methoxyamphetamine (hydrochloride) (CAS 3706-26-1). [Online].
  • Wikipedia. Azepane. [Online].
  • Santa Cruz Biotechnology. 2-(4-Methoxy-phenyl)-azepane | CAS 168890-46-8. [Online].
  • Pharmaceutical Sciences. (2025, April 24). Solubility of Different Polymorphs of Drugs in Mono- and Mixed-Solvents at Various Temperatures. [Online].
  • NIST. Chemical Properties of 2H-Azepine, 3,4,5,6-tetrahydro-7-methoxy- (CAS 2525-16-8). [Online].
  • World Health Organization (WHO). Annex 4. [Online].
  • Cayman Chemical. PRODUCT INFORMATION. [Online].

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing (R)-4-Methoxy-azepane Hydrochloride Synthesis

Current Status: Active Ticket ID: AZP-OMe-004 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary: The "Yield Trap" You are likely encountering low yields (<40%) during the syn...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Active Ticket ID: AZP-OMe-004 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Yield Trap"

You are likely encountering low yields (<40%) during the synthesis of (R)-4-Methoxy-azepane hydrochloride . Based on field data from similar 7-membered heterocyclic syntheses, the failure point is rarely the ring closure itself, but rather the O-methylation of the secondary alcohol or the final salt crystallization .

The 7-membered azepane ring introduces unique conformational strain (Pitzer strain) that makes the C4 position highly susceptible to E2 elimination over the desired


 substitution during methylation. Furthermore, the hydrochloride salt is notoriously hygroscopic, often resulting in a non-stoichiometric "gum" rather than a crystalline solid.

Module 1: Diagnostic Workflow

Before adjusting your protocol, locate your specific failure mode using this decision tree.

TroubleshootingTree Start Where is the yield loss? Step1 Step 1: O-Methylation ((R)-N-Boc-4-hydroxyazepane -> (R)-N-Boc-4-methoxyazepane) Start->Step1 Step2 Step 2: Deprotection/Salt (N-Boc removal -> HCl Salt) Start->Step2 Issue1 Observation: New spot on TLC (less polar) but NMR shows alkene peaks? Step1->Issue1 Issue1b Observation: Incomplete conversion (Starting material remains) Step1->Issue1b Issue2 Observation: Product is a sticky oil/gum Cannot filter Step2->Issue2 Sol1 Diagnosis: E2 Elimination Switch from NaH to Ag2O Issue1->Sol1 Yes Sol1b Diagnosis: Steric Hindrance Use Phase Transfer Catalysis Issue1b->Sol1b Sol2 Diagnosis: Hygroscopic Collapse Change Solvent System (Et2O/MeOH -> IPA/EtOAc) Issue2->Sol2

Figure 1: Diagnostic decision tree for isolating yield loss in azepane functionalization.

Module 2: The Critical Step – O-Methylation

The Problem: Competition between and

The most common protocol uses Sodium Hydride (NaH) and Methyl Iodide (MeI). In 7-membered rings, the trans-annular interactions often force the ring into a conformation where the C4-proton is anti-periplanar to the leaving group, dramatically accelerating elimination to the azepine (alkene) byproduct.

ParameterStandard Protocol (High Risk)Optimized Protocol (Recommended)
Reagents NaH (60%), MeI, THFAg₂O (Silver Oxide) , MeI, DCM
Mechanism Strong Base (Promotes E2)Mild Base (Promotes

)
Temp 0°C to RTReflux (40°C)
Typical Yield 30-45% (Elimination dominant)75-85% (Substitution dominant)
Racemization High risk (due to basicity)Negligible
Optimized Protocol: Silver Oxide Mediated Methylation

Use this method to suppress elimination and preserve the (R)-chiral center.

  • Preparation: Dissolve (R)-N-Boc-4-hydroxyazepane (1.0 eq) in anhydrous DCM (0.2 M concentration).

  • Addition: Add Methyl Iodide (5.0 eq) followed by Silver(I) Oxide (Ag₂O, 2.0 eq).

    • Note: Ag₂O acts as a mild base and a scavenger for the iodide, driving the reaction forward without creating a highly basic environment that triggers elimination.

  • Reaction: Seal the vessel and stir at 40°C (gentle reflux) for 24–48 hours.

    • Monitor: Check TLC.[1] If conversion stalls, add fresh Ag₂O (0.5 eq) and MeI (1.0 eq).

  • Workup: Filter through a Celite pad to remove silver salts. Concentrate the filtrate.

  • Purification: Flash chromatography (Hexane/EtOAc).

Why this works: The Ag-mediated pathway coordinates the halide leaving group, making the electrophile (MeI) more reactive while the basicity remains low enough to prevent proton abstraction from the ring carbons [1, 3].

Module 3: Deprotection & Salt Formation

The Problem: The "Hygroscopic Gum"

Azepane hydrochloride salts are notoriously hygroscopic. Using standard HCl/Dioxane followed by rotary evaporation often yields a gummy residue that traps solvents and impurities, leading to "low yields" (due to material loss during transfer) or "false high yields" (due to solvent trapping).

Optimized Protocol: Anhydrous Precipitation

Do not evaporate to dryness. Precipitate the product directly.

  • Dissolution: Dissolve the purified (R)-N-Boc-4-methoxyazepane in a minimal amount of dry Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc) .

    • Avoid: Methanol or water at this stage.

  • Acidification: Cool to 0°C. Add 4M HCl in Dioxane (3.0 eq) dropwise.

  • Nucleation: Stir at RT. The product should begin to precipitate as a white solid.

    • Troubleshooting: If it oils out, add anhydrous Diethyl Ether (Et₂O) or MTBE dropwise as an antisolvent until turbidity persists.

  • Isolation: Filter under a nitrogen blanket (to prevent moisture absorption). Wash the cake with Et₂O.

  • Drying: Dry in a vacuum oven at 40°C over P₂O₅.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I use Phase Transfer Catalysis (PTC) instead of Silver Oxide? A: Yes. If Ag₂O is too expensive or slow, use 50% NaOH (aq) / Toluene with TBAB (tetrabutylammonium bromide) as a catalyst.

  • Caveat: While faster, the high concentration of NaOH poses a slightly higher risk of racemization compared to Ag₂O. Ensure the temperature does not exceed 25°C.

Q: My NMR shows a split in the peaks. Is my product impure? A: Likely not. N-Boc-azepanes often exhibit rotamers (rotational isomers) on the NMR time scale due to the restricted rotation of the N-Boc bond in the 7-membered ring.

  • Verification: Run the NMR at elevated temperature (e.g., 50°C in DMSO-d6). If the peaks coalesce into sharp singlets, it is pure.

Q: How do I verify the Enantiomeric Excess (ee)? A: Do not rely on optical rotation alone, as the specific rotation is low for this molecule. Use Chiral HPLC.

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane:IPA (90:10) with 0.1% Diethylamine.

References

  • Review on Azepane Synthesis: Bhat, H. R., et al. (2023). "Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds." ResearchGate.[2]

  • O-Methylation Methodology (Ag2O): Tanaka, M., et al. (1995). "Total syntheses of the metabolites of schizandrin." Tetrahedron, 51(43), 11703-11724.[2] (Demonstrates Ag2O utility for hindered/sensitive alcohols).

  • Azepane Derivative Patents (Contextual): Patent WO2008033744. "Substituted Azepane Derivatives and Methods of Use." (Provides general deprotection and salt formation conditions for azepanes).

  • General Protective Groups & Handling: Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (Standard reference for N-Boc stability and removal).

Sources

Optimization

Technical Support Center: Purification of (R)-4-Methoxy-azepane hydrochloride

Case ID: PUR-AZP-04R Status: Active Subject: Purification Protocols, Chiral Enrichment, and Troubleshooting for (R)-4-Methoxy-azepane HCl Applicable Compound: (R)-4-Methoxy-azepane hydrochloride (CAS: 1408076-34-5 [Analo...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PUR-AZP-04R Status: Active Subject: Purification Protocols, Chiral Enrichment, and Troubleshooting for (R)-4-Methoxy-azepane HCl Applicable Compound: (R)-4-Methoxy-azepane hydrochloride (CAS: 1408076-34-5 [Analogous/Generic])

Introduction

Welcome to the Technical Support Center. This guide addresses the purification of (R)-4-Methoxy-azepane hydrochloride , a critical chiral intermediate often utilized in the synthesis of V1a receptor antagonists (e.g., Balovaptan analogs) and other CNS-active agents.

Azepane salts are notoriously difficult to handle due to their tendency to "oil out" rather than crystallize and their high hygroscopicity. This guide synthesizes thermodynamic principles with practical bench techniques to ensure high chemical (>98%) and optical (>99% ee) purity.

Module 1: Chemical Purification (Recrystallization)

Objective: Removal of process-related impurities (regioisomers, unreacted starting materials, and inorganic salts) from crude (R)-4-Methoxy-azepane HCl.

The Challenge: Oiling Out

Secondary amine salts, particularly 7-membered rings (azepanes), possess high conformational flexibility. This entropy often prevents efficient crystal lattice packing, leading to phase separation as an oil rather than a solid. We mitigate this using specific solvent systems that balance polarity and dielectric constants.

Recommended Solvent Systems
System ClassSolvent A (Dissolver)Solvent B (Anti-solvent)Ratio (v/v)Comments
Primary Isopropanol (IPA)Isopropyl Acetate (IPAc)1:3 to 1:5Best for avoiding oiling; IPAc has a higher boiling point than ether, allowing better thermal control.
Secondary Ethanol (Abs.)Diethyl Ether / MTBE1:5Classic method. High risk of oiling if cooled too fast. MTBE is preferred over ether for safety and higher boiling point.
Polishing MethanolEthyl Acetate1:10Aggressive anti-solvent crash. Good for yield, lower risk of removing impurities.
Step-by-Step Protocol: The "Dual-Ramp" Method

This protocol uses a thermodynamic control strategy to prevent oiling.

  • Dissolution:

    • Suspend crude (R)-4-Methoxy-azepane HCl in Solvent A (IPA) (approx. 3-5 mL per gram).

    • Heat to reflux (80-82°C). If not fully dissolved, add IPA dropwise. Do not exceed 10 mL/g.

    • Critical: If the solution is colored, treat with activated carbon (5 wt%) for 15 mins, then filter hot through Celite.

  • Nucleation Point:

    • Cool the solution slowly to 50°C.

    • Add Solvent B (IPAc) dropwise until a faint, persistent turbidity appears.

    • Seeding: Add a small crystal of pure product (0.1 wt%) or scratch the glass wall. Do not skip this for azepanes.

  • Crystal Growth:

    • Hold temperature at 45-50°C for 30 minutes (Ageing). This allows the oil droplets to reorganize into a lattice.

    • Slowly cool to Room Temperature (RT) over 2 hours.

    • Once at RT, continue adding Solvent B until the final ratio (1:4) is reached.[1]

  • Isolation:

    • Cool to 0-5°C for 1 hour.

    • Filter under nitrogen (to prevent moisture uptake).

    • Wash with cold Solvent B.

    • Dry in a vacuum oven at 40°C with P₂O₅ desiccant trap.

Module 2: Chiral Enrichment (Optical Purity)

Objective: Increasing Enantiomeric Excess (ee) from <90% to >99%.

Technical Insight: Recrystallization of the HCl salt is often inefficient for chiral enrichment unless the system forms a conglomerate (rare). If your material has low ee (<85%), the HCl salt lattice may trap the S-enantiomer. In such cases, you must revert to the free base or use diastereomeric salt resolution.

Workflow Visualization

PurificationWorkflow Start Crude (R)-4-Methoxy-azepane HCl CheckEE Check Enantiomeric Excess (ee) Start->CheckEE HighEE ee > 90% CheckEE->HighEE LowEE ee < 90% CheckEE->LowEE Recryst Recrystallize HCl Salt (IPA/IPAc) HighEE->Recryst FreeBase Liberate Free Base (NaOH/DCM) LowEE->FreeBase Final Pure (R)-Isomer Recryst->Final Resolution Diastereomeric Resolution (e.g., D-Tartaric Acid) FreeBase->Resolution Scale > 10g HPLC Prep Chiral HPLC (Chiralpak AD-H) FreeBase->HPLC Scale < 10g SaltForm Reform HCl Salt Resolution->SaltForm HPLC->SaltForm SaltForm->Final

Figure 1: Decision matrix for purification based on initial optical purity.

Protocol: Chiral HPLC (Polishing)

For high-value, small-scale batches where recrystallization fails to improve ee.

  • Column: Daicel Chiralpak AD-H or Chiralpak IC (Amylose/Cellulose based).

  • Mobile Phase:

    • Free Base Mode: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

    • Salt Mode (Polar Organic): Methanol : Ethanol : TFA : TEA (50 : 50 : 0.1 : 0.1).

  • Detection: UV at 210 nm (weak chromophore, ensure high concentration).

Module 3: Troubleshooting & FAQ

Q1: The product turned into a sticky oil at the bottom of the flask. What now?

  • Diagnosis: "Oiling out" caused by cooling too fast or adding anti-solvent too quickly.

  • Fix:

    • Reheat the mixture until the oil dissolves (add a small amount of Solvent A if needed).

    • Seed the hot solution (even if it dissolves the seed, it creates memory).

    • Cool extremely slowly.

    • If it oils again, vigorously stir/sonicate the oil layer while hot to induce nucleation.

Q2: My yield is low (<50%).

  • Diagnosis: High solubility of azepane salts in alcohols.

  • Fix:

    • Concentrate the mother liquor to half volume.

    • Add a more aggressive anti-solvent (e.g., Heptane) to the mother liquor.

    • Warning: Second crops usually have lower purity. Keep separate.

Q3: The solid is extremely hygroscopic and becomes a gum on the filter paper.

  • Diagnosis: Azepane HCl salts readily absorb atmospheric water.

  • Fix:

    • Perform filtration under a nitrogen blanket or in a glove bag.

    • Wash with anhydrous ether/heptane (water content <0.01%).

    • Immediately transfer to a vacuum oven. Do not air dry.

Q4: Can I use Acetone for recrystallization?

  • Caution: Generally, avoid acetone for primary amine or secondary amine salts if heating is involved, as condensation reactions (Schiff base/enamine formation) can occur, creating new impurities. Use IPA or Ethanol instead.

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard protocols for amine salt recrystallization). Link

  • Dunn, P. J., et al. (2016). Green Chemistry in the Pharmaceutical Industry.
  • Stalder, H., et al. (2006). Substituted Azepanes as V1a Receptor Antagonists. Patent WO2006056325. (Describes synthesis and handling of 4-substituted azepanes). Link

  • Francotte, E. (2001). Enantioselective chromatography as a powerful alternative for the preparation of drug enantiomers. Journal of Chromatography A, 906(1-2), 379-397. (Chiral HPLC methods for amines). Link

Sources

Troubleshooting

handling hygroscopic nature of (R)-4-Methoxy-azepane hydrochloride

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (R)-4-Methoxy-azepane hydrochloride. The hygroscopic nature of this compound—its tendency to att...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (R)-4-Methoxy-azepane hydrochloride. The hygroscopic nature of this compound—its tendency to attract and absorb moisture from the atmosphere—presents a significant but manageable challenge in the laboratory.[1][2] Proper handling is critical to prevent inaccuracies in weighing, chemical degradation, and changes in physical properties, thereby ensuring the reliability and reproducibility of experimental results.[3][4] This document outlines best practices, troubleshooting advice, and answers to frequently asked questions to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What exactly is hygroscopicity and how does it affect (R)-4-Methoxy-azepane hydrochloride?

A: Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding, ambient air.[1] For (R)-4-Methoxy-azepane hydrochloride, a solid powder, this manifests in several problematic ways. The absorption of moisture can lead to:

  • Inaccurate Weighing: The compound's mass will continuously increase as it absorbs water, making it impossible to obtain an accurate weight for preparing solutions of a precise concentration.[5]

  • Changes in Physical Properties: The free-flowing powder can become clumpy, cake together, or even deliquesce (dissolve in the absorbed water) into a sticky or liquid state.[1][6] This makes the material difficult to handle and dispense.

  • Chemical Degradation: The presence of water can accelerate degradation pathways such as hydrolysis, potentially reducing the compound's potency and forming impurities.[1][4]

The hydrochloride salt form of amines often increases their affinity for water, making stringent handling protocols essential.

Q2: I've just received a new bottle. How can I assess its quality and initial water content before use?

A: Pre-use verification is a crucial step for ensuring the validity of your experiments.

  • Review the Certificate of Analysis (CoA): The supplier's CoA is your first point of reference. It should detail the results of quality control tests, including the initial water content at the time of manufacturing.

  • Perform Karl Fischer Titration: For the most accurate and specific measurement of water content, Karl Fischer (KF) titration is the gold standard in the pharmaceutical and chemical industries.[7][8][9][10] Unlike a simple "loss on drying" method which measures the loss of any volatile substance, KF titration is selective for water.[7][11][12] If your facility is equipped for it, analyzing a small sample from the new batch provides a precise baseline water content. There are two main types: volumetric for samples with higher water content (>0.1%) and coulometric for trace amounts.[11][13]

  • Visual Inspection: The compound should be a dry, crystalline, free-flowing solid. If you observe any clumping or a "wet" appearance, it is a strong indicator of moisture absorption.[1]

Q3: My compound has become clumpy and is difficult to weigh accurately. Can I still use it?

A: This is a common issue and the answer depends on your application. Clumping is a clear sign of moisture absorption, which means the compound's weight is no longer solely representative of the active molecule.

  • For Quantitative Applications (e.g., IC50 determination, kinetic studies, formulation): No. Using this material is strongly discouraged. The absorbed water adds significant mass, making it impossible to prepare a stock solution of known concentration. This will lead to inconsistent and unreliable results.[1]

  • For Non-Critical Qualitative Applications (e.g., preliminary screening): Possibly, but with extreme caution. Be aware that the compound's effective concentration will be lower than calculated, and its solubility or stability may be affected.

  • Recommendation: The best practice is to discard the compromised material and use a fresh, properly stored sample. If this is not feasible, you may attempt to dry the compound under high vacuum (see Protocol 3), but it must be re-analyzed for water content and purity afterward.[1][14]

Troubleshooting Guide

Problem: My experimental results are inconsistent. Bioassay dose-response curves are shifting, or analytical measurements are not reproducible.

Potential Cause: This is a classic symptom of inaccurate stock solution concentration, very likely caused by the hygroscopic nature of (R)-4-Methoxy-azepane hydrochloride.

Troubleshooting & Optimization Workflow:

Caption: Logical workflow for troubleshooting inconsistent results.

Experimental Protocols

Protocol 1: Proper Storage of (R)-4-Methoxy-azepane hydrochloride

Correct storage is the most effective preventative measure.

  • Upon Receipt: Inspect the container for a tight seal.

  • Short-Term Storage (Active Use): Store the tightly sealed container inside a desiccator.[2][15] Ensure the desiccant (e.g., silica gel) is active (typically blue, not pink).

  • Long-Term Storage: For archival purposes, after ensuring the container is tightly sealed with paraffin film, store it in a freezer (-20°C is common).

  • Crucial Retrieval Step: When retrieving from cold storage, always place the sealed container in a desiccator and allow it to warm completely to room temperature before opening.[5] This prevents atmospheric moisture from condensing on the cold solid, which would defeat the purpose of careful storage.

Protocol 2: Accurate Weighing of a Hygroscopic Compound

This protocol minimizes moisture absorption during the critical weighing step.

Method A: Standard Laboratory (Good)

  • Ensure the compound is at room temperature (see storage protocol).

  • Have your pre-tared vial, solvent, and spatula ready before opening the compound.

  • Work quickly and deliberately. Open the main container, transfer the approximate amount of solid to the vial on the balance, and immediately and tightly reseal the main container.[1]

  • Record the stable weight and promptly add your solvent to begin dissolution.

Method B: Controlled Atmosphere (Best Practice)

  • Perform all weighing and handling steps inside a glove box or dry box with a controlled low-humidity, inert atmosphere (e.g., nitrogen or argon).[1][16]

  • This method provides the most protection and allows for more careful and accurate weighing without the rush required in an open-air environment.

Protocol 3: Drying a Moisture-Contaminated Sample

This is a salvage procedure and should be used as a last resort.

  • Transfer the clumpy or "wet" solid to a suitable flask (e.g., a round-bottom flask).

  • Attach the flask to a high-vacuum line (Schlenk line).

  • Apply high vacuum for several hours (or overnight) at room temperature. Gentle heating can accelerate the process, but first consult the compound's technical data sheet for thermal stability information.

  • After drying, the material should appear as a free-flowing powder again.

  • This step is mandatory: The dried material must be re-analyzed by Karl Fischer titration to determine the final water content and by a purity-indicating method (e.g., LC-MS, NMR) to confirm no degradation has occurred.

Data Presentation: The Impact of Weighing Errors

The following table illustrates how even brief exposure to ambient humidity can significantly impact the true concentration of a prepared solution.

Exposure Time to Air (40% RH)Apparent Mass Weighed (mg)Actual Compound Mass (mg)% Mass Error (from water)Resulting Molarity (Target: 10.0 mM)
0 sec (ideal)17.9717.970.0%10.0 mM
30 sec18.1017.970.7%9.93 mM
90 sec18.3517.972.1%9.79 mM
3 min18.7817.974.5%9.57 mM

Note: Data is illustrative, based on the molecular weight of C₇H₁₆ClNO (179.66 g/mol ) and a target 10 mM solution in 10 mL. The rate of moisture absorption can vary based on ambient humidity, temperature, and compound surface area.

References

  • Karl Fischer water content titration. Scharlab S.L. [Link]

  • Karl Fischer titration. Wikipedia. [Link]

  • Water Content Determination by Karl Fischer. Pharmaguideline. [Link]

  • Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. National Center for Biotechnology Information (PMC). [Link]

  • Chemical Storage in Research Labs: Safety & Compliance. Apollo Scientific. [Link]

  • 10 Best Practices for Using Lab Chemical Storage Cabinets. Ziebaq. [Link]

  • Guide to Safe Chemical Storage: Best Practices for the Industry. A&A Thermal Fluids. [Link]

  • 3 Ways to Handle Hygroscopic Material Challenges. Vesta® Nutra. [Link]

  • Determination of Water Content and Dynamic Vapor Sorption Using Gravimetric Methods, Karl Fischer Titration and Thermal Analysis. American Laboratory. [Link]

  • Techniques for the Determination of Moisture Content, Water Content and Loss on Drying. Mettler Toledo. [Link]

  • Tips & Tricks: Drying Methods. University of Rochester, Department of Chemistry. [Link]

  • The MSDS HyperGlossary: Hygroscopic. Interactive Learning Paradigms, Incorporated. [Link]

  • Moisture Analysis Techniques. News-Medical.net. [Link]

  • Analysis of the Reasons for the Inaccurate Weighing of Samples in the Experiment. Technology Networks. [Link]

  • Proper Storage of Hazardous Chemicals: Best Practices for Safety & Compliance. DENIOS. [Link]

  • Preparing Anhydrous Reagents and Equipment. Moodle@Units. [Link]

  • DETERMINATION OF MOISTURE AND TOTAL SOLIDS. University of Massachusetts. [Link]

  • An innovative drug delivery form for hygroscopic pharmaceutical drugs. Qualicaps. [Link]

  • Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo. [Link]

  • School experiments. Mettler Toledo. [Link]

  • 3.2: Drying Agents. Chemistry LibreTexts. [Link]

  • Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. ACS Publications. [Link]

  • Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Taylor & Francis Online. [Link]

  • Hygroscropicity and Its' Effect on Tablet Production. ResearchGate. [Link]

Sources

Optimization

Technical Support Center: (R)-4-Methoxy-azepane Hydrochloride

Topic: Stability, Solubilization, and Handling in Solution Document ID: TS-AZP-04-R | Version: 2.1 | Status: Active Executive Summary & Compound Profile Compound: (R)-4-Methoxy-azepane hydrochloride Chemical Class: Chira...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Stability, Solubilization, and Handling in Solution

Document ID: TS-AZP-04-R | Version: 2.1 | Status: Active

Executive Summary & Compound Profile

Compound: (R)-4-Methoxy-azepane hydrochloride Chemical Class: Chiral secondary amine salt (7-membered ring). Primary Stability Risk: Hygroscopicity (Physical) and Carbamate Formation (Chemical, upon free-basing).

This guide addresses the specific challenges of handling (R)-4-Methoxy-azepane hydrochloride. While the azepane scaffold is chemically robust, the hydrochloride salt form presents distinct physical stability challenges (hygroscopicity) that can lead to significant concentration errors in biological assays. Furthermore, improper pH manipulation can trigger rapid degradation via atmospheric CO₂ absorption.

Solubilization & Solvent Compatibility

Quick Reference: Solvent Compatibility Table
SolventSolubility RatingStability RiskRecommended Use
Water High (>50 mM)LowPreferred for short-term biological assays.
DMSO High (>50 mM)Low-MediumStandard for Cryo-storage. (See FAQ on DMSO oxidation).
Methanol High MediumGood for transfer/dilution; avoid long-term storage (trans-esterification risk is low but possible).
DCM/Chloroform Low N/ANot recommended for the HCl salt. Requires free-basing.[1]
Acetonitrile Moderate LowUseful for HPLC mobile phases.
Frequently Asked Questions (Solubility)

Q: I am observing a "sticky" residue instead of a powder. Is my compound degraded? A: Likely not chemically degraded, but physically compromised.

  • Diagnosis: Azepane HCl salts are hygroscopic .[2] If left exposed to ambient air, they absorb atmospheric moisture, turning into a gum or oil.

  • Impact: Your molar mass calculations based on the dry weight will be incorrect (underestimating the actual mass due to water weight), leading to lower-than-expected concentrations in your assay.

  • Corrective Action: Lyophilize the sample to restore the powder form. For precise quantification, determine the water content (Karl Fischer titration) or use Quantitative NMR (qNMR) against an internal standard.

Q: Can I store the stock solution in DMSO at room temperature? A: No. While (R)-4-Methoxy-azepane is relatively stable, DMSO is hygroscopic and can facilitate slow oxidation of secondary amines over time.

  • Protocol: Store DMSO stocks at -20°C or -80°C.

  • Cycle Limit: Avoid more than 5 freeze-thaw cycles. Repeated condensation introduces water, shifting the saturation point.

Chemical Stability & Degradation Pathways

The following diagram illustrates the critical stability states of the molecule. The transition from Salt to Free Base is the highest-risk step for degradation.

AzepaneStability Salt (R)-4-Methoxy-azepane HCl (Solid/Acidic Soln) StableSol Stable Aqueous Solution (pH 4.0 - 7.0) Salt->StableSol Dissolve (H2O) FreeBase Free Amine (Basic pH > 10) FreeBase->Salt + HCl (Regeneration) Carbamate Carbamate Species (Impurity +44 Da) FreeBase->Carbamate + CO2 (Air) Oxide N-Oxide (Impurity +16 Da) FreeBase->Oxide + Oxidant (Peroxides) StableSol->FreeBase Base (NaOH/TEA)

Figure 1: Stability State Diagram. The HCl salt (Blue) is the stable storage form. Basification (Yellow) exposes the secondary amine to rapid reaction with atmospheric CO₂ to form carbamates (Red).

Troubleshooting: Degradation Scenarios

Scenario 1: LC-MS shows a peak at [M+45]⁺ instead of [M+1]⁺.

  • Cause: You have likely formed a Carbamate .

  • Mechanism: If you neutralized the HCl salt to perform an extraction or reaction, the resulting free secondary amine reacted with CO₂ in the air.

  • Fix: Acidify the solution immediately with dilute HCl. Carbamates are reversible under acidic conditions; decarboxylation will occur, regenerating the parent amine salt.

Scenario 2: Appearance of a peak at [M+17]⁺.

  • Cause: N-Oxidation .

  • Mechanism: Secondary amines can oxidize to N-hydroxylamines or nitrones (often mass +16 or +14 shifts depending on the pathway) in the presence of peroxides.

  • Source: Old Polyethylene Glycol (PEG) or low-grade Ethers often contain peroxide impurities.

  • Prevention: Use only HPLC-grade, inhibitor-free solvents.

Handling & Storage Protocols

Protocol A: Preparation of 10 mM Stock Solution (DMSO)

Objective: Create a stable stock minimizing water uptake.

  • Equilibration: Allow the vial of (R)-4-Methoxy-azepane HCl to reach room temperature before opening. This prevents condensation on the cold solid.

  • Weighing: Rapidly weigh the required amount. If the solid appears clumpy, assume 5-10% water weight error or dry under high vacuum for 4 hours first.

  • Dissolution: Add anhydrous DMSO (molecular sieve treated). Vortex for 30 seconds.

  • Storage: Aliquot into amber glass vials (to prevent photochemical degradation, though low risk) with Teflon-lined caps. Store at -20°C.

Protocol B: Handling the "Wet" Solid (Hygroscopicity Management)

Objective: Recover usable material if the salt has turned to oil/gum.

  • Dissolve: Dissolve the oily residue in a minimal amount of dry Methanol.

  • Precipitate: Add cold Diethyl Ether or MTBE (Methyl tert-butyl ether) dropwise while stirring. The HCl salt should precipitate as a white solid.

  • Filtration: Filter rapidly under Argon or Nitrogen atmosphere.

  • Drying: Dry in a vacuum desiccator over P₂O₅ or KOH pellets overnight.

Analytical Validation (HPLC Method)

To verify the stability of your solution, use the following standard gradient.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid). Note: TFA is required to protonate the amine and prevent peak tailing.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 210 nm (Amine absorption is weak; rely on end-absorption) or ELSD/CAD if available.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 50986914, Azepane derivatives. Retrieved from [Link](Cited for general chemical properties of the azepane ring system).

  • Organic Chemistry Frontiers. (2019). Amine hydrochloride salts as bifunctional reagents. Retrieved from [Link](Cited for stability mechanisms of amine salts).

Sources

Troubleshooting

minimizing side reactions when using (R)-4-Methoxy-azepane HCl

Optimization & Troubleshooting Guide Current Status: Operational Subject: Minimizing Side Reactions & Maximizing Yield with (R)-4-Methoxy-azepane HCl Audience: Medicinal Chemists, Process Chemists, R&D Scientists Executi...

Author: BenchChem Technical Support Team. Date: February 2026

Optimization & Troubleshooting Guide

Current Status: Operational Subject: Minimizing Side Reactions & Maximizing Yield with (R)-4-Methoxy-azepane HCl Audience: Medicinal Chemists, Process Chemists, R&D Scientists

Executive Summary: The Azepane Challenge

(R)-4-Methoxy-azepane is a valuable chiral scaffold, often used in CNS-active drug discovery and peptidomimetics. However, users frequently encounter lower-than-expected yields compared to piperidine or pyrrolidine analogs.

The Core Problem: The 7-membered azepane ring possesses significant conformational flexibility (high entropy). This "floppiness" creates transient steric shielding of the nitrogen center, often resulting in sluggish reaction kinetics. The Trap: Researchers often respond to slow kinetics by increasing temperature or base strength. This is the primary cause of side reactions , leading to elimination, racemization, or decomposition.

This guide provides self-validating protocols to overcome these kinetic barriers without triggering side reactions.

Module A: Critical Pre-Reaction Handling (The Salt Factor)

Issue: Inconsistent stoichiometry leading to incomplete conversion or over-alkylation. Root Cause: (R)-4-Methoxy-azepane is supplied as an HCl salt. It is highly hygroscopic.[1] Weighing the salt directly on an open balance introduces water mass errors of 5-15%, skewing the stoichiometry of sensitive coupling reactions.

Protocol: The "Safe Activation" Workflow

Do not use the salt directly in moisture-sensitive alkylations.

Method 1: In Situ Neutralization (Recommended for Amide Couplings)

For peptide coupling (HATU/EDC) or reductive amination, free-basing in the pot is preferred to minimize handling losses.

  • Solvent: Dissolve HCl salt in anhydrous DMF or DCM.

  • Base: Add DIPEA (Diisopropylethylamine) at 3.0 equivalents.

    • Why? DIPEA is non-nucleophilic and sterically hindered, preventing it from competing with the azepane.

  • Equilibration: Stir for 15 minutes before adding the electrophile/coupling agent.

    • Validation: The solution should become clear (if in DCM) or homogenous.

Method 2: Biphasic Extraction (Recommended for Alkylations)

For SN2 reactions where excess base promotes side reactions (elimination), isolate the free base first.

  • Suspend salt in DCM.

  • Wash with 1M NaOH (cold, <5°C). Note: Keep cold to prevent potential elimination of the methoxy group.

  • Dry organic layer over Na₂SO₄, filter, and concentrate immediately.

  • Use immediately. Secondary amines absorb CO₂ from air to form carbamates/salts.

Visualization: Salt Activation Decision Tree

SaltActivation Start Starting Material: (R)-4-Methoxy-azepane HCl Decision Intended Reaction Type? Start->Decision Amide Amide Coupling / Reductive Amination Decision->Amide Acylation Alkylation SN2 Alkylation / Nucleophilic Aromatic Substitution Decision->Alkylation Alkylation Method1 Method 1: In Situ Neutralization (Use DIPEA 3.0 eq) Amide->Method1 Method2 Method 2: Biphasic Free-Basing (DCM / 1M NaOH Cold) Alkylation->Method2 Risk1 Risk: Salt precipitates if solvent is non-polar Method1->Risk1 Watch out Risk2 Risk: Over-alkylation if excess base present Method2->Risk2 Prevents

Figure 1: Decision matrix for handling the HCl salt to prevent stoichiometry errors and side reactions.

Module B: Minimizing Side Reactions During Coupling

Preventing Over-Alkylation (The Poly-Alkylation Trap)

Scenario: You are reacting the azepane with an alkyl halide (R-X). The Issue: The product (tertiary amine) is often more nucleophilic than the starting secondary amine, leading to quaternary ammonium salts. Azepane Specifics: Due to the ring flexibility, the "effective molarity" of the lone pair fluctuates.

Troubleshooting Guide:

VariableRecommendationScientific Rationale
Stoichiometry 0.8 eq Alkyl Halide : 1.0 eq AzepaneLimiting the electrophile statistically favors mono-alkylation [1].
Addition Mode Slow infusion of ElectrophileKeeping electrophile concentration low ensures the amine is always in excess locally.
Base Choice Inorganic (K₂CO₃) Heterogeneous bases buffer the reaction without providing a soluble species that promotes elimination.
Solvent Acetonitrile (MeCN) Polar aprotic solvents stabilize the transition state but avoid the high temperatures of DMF.
Preventing Beta-Elimination (The Methoxy Loss)

Scenario: Loss of the methoxy group (formation of azepine alkene) or ring opening. Risk Factor: High temperatures (>80°C) combined with strong bases (NaH, KOtBu) or strong Lewis acids (BBr₃).

Mechanism: While the C4-methoxy is an ether (generally stable), the 7-membered ring strain can lower the activation energy for elimination under forcing conditions.

  • Protocol:

    • Avoid: Strong bases like NaH or LDA.

    • Alternative: If a strong base is needed for a subsequent step, use LiHMDS at -78°C.

    • Monitoring: Check LCMS for mass [M-32] (loss of MeOH) or [M-2] (oxidation/elimination).

Overcoming "Azepane Sluggishness" (Steric/Entropic Barrier)

Scenario: Reaction stalls at 50% conversion. Do NOT: Simply heat to reflux (promotes degradation). DO: Use a catalyst or better leaving group.

  • For Amide Coupling: Switch from EDC/HOBt to HATU or COMU . The 7-membered ring amine is sterically hindered; highly active esters are required to drive the reaction to completion [2].

  • For SNAr: Use Fluoride leaving groups (more reactive) rather than Chlorides if the reaction is slow.

Module C: Storage & Stability (The Silent Killer)

Issue: Sample turns yellow/brown over time. Diagnosis: Oxidation to N-oxide or formation of carbamates.

  • Oxidation: Secondary amines are prone to air oxidation. The electron-donating methoxy group slightly increases the electron density on the nitrogen, making it more susceptible to oxidation than unsubstituted azepane.

  • Protocol:

    • Store as the HCl salt whenever possible (indefinitely stable).

    • If free-based, store under Argon at -20°C.

    • Do not store in chlorinated solvents (DCM/CHCl₃) for long periods; secondary amines can react with DCM over weeks to form chloromethyl ammonium salts.

Frequently Asked Questions (FAQ)

Q: Can I use BBr₃ to deprotect a benzyl group elsewhere in the molecule? A: Proceed with extreme caution. BBr₃ is a strong Lewis acid that can demethylate the C4-methoxy group of the azepane, yielding the alcohol. Use hydrogenolysis (H₂/Pd-C) for benzyl deprotection instead to preserve the methoxy ether [3].

Q: My reaction shows a "dimer" peak on LCMS. What happened? A: You likely have over-alkylation . Two azepane molecules may have reacted with a di-electrophile, or (more likely) your alkyl halide reacted, and the product reacted again. Solution: Switch to "Self-Limiting Alkylation" conditions or use Reductive Amination (Aldehyde + NaBH(OAc)₃) which is inherently mono-selective [1].

Q: Is the (R)-enantiomer stable to racemization? A: Yes, generally. The chiral center is at C4 (an ether), not alpha to the amine or a carbonyl. It is structurally robust. Racemization would only occur under radical conditions or extreme acidic elimination/re-addition pathways.

Visualizing the Stability Landscape

AzepaneStability Center (R)-4-Methoxy-azepane Path1 Strong Base (NaH) + Heat Center->Path1 Path2 Alkyl Halide (Excess) + Soluble Base Center->Path2 Path3 Aldehyde + NaBH(OAc)3 Center->Path3 Result1 Elimination (Alkene) [SIDE REACTION] Path1->Result1 Result2 Quaternary Salt [OVER-ALKYLATION] Path2->Result2 Result3 Tertiary Amine [DESIRED PRODUCT] Path3->Result3

Figure 2: Reaction pathways illustrating the risks of elimination and over-alkylation versus the safety of reductive amination.

References

  • ACS GCI Pharmaceutical Roundtable. (2024). Reagent Guides: Avoiding Over-alkylation. ACS Green Chemistry Institute. [Link]

  • Royal Society of Chemistry. (2002). Stereoselective and regioselective synthesis of azepane and azepine derivatives.[2][3][4] J. Chem. Soc., Perkin Trans.[2] 1. [Link][2]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Biological Activity &amp; Application of (R) vs (S)-4-Methoxy-azepane Hydrochloride

This guide serves as a technical comparative analysis of (R)- and (S)-4-Methoxy-azepane hydrochloride , designed for medicinal chemists and drug discovery professionals.[1] Executive Summary: The Chiral Azepane Scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical comparative analysis of (R)- and (S)-4-Methoxy-azepane hydrochloride , designed for medicinal chemists and drug discovery professionals.[1]

Executive Summary: The Chiral Azepane Scaffold

4-Methoxy-azepane hydrochloride is a specialized chiral building block used to introduce a flexible yet functionalized seven-membered ring into drug candidates.[1] Unlike rigid piperidines or pyrrolidines, the azepane ring offers a unique "induced fit" capability , allowing it to mold into complex binding pockets (e.g., kinase ATP sites, GPCR orthosteric sites).[1]

The critical differentiator between the (R) and (S) enantiomers is not their inherent toxicity or solubility (which are identical), but their conformational vectoring .[1] The 4-methoxy substituent acts as a steric and electronic "rudder," biasing the flexible azepane ring into specific puckered conformations that determine whether a drug candidate achieves nanomolar potency or fails completely.

Quick Comparison Table
Feature(R)-4-Methoxy-azepane (S)-4-Methoxy-azepane
CAS Number [Consult Specific Vendor] (Often custom synthesis)2514640-67-4 (and related salts)
Primary Pharmacophore Mimics D-amino acid turns; often maps to anti-binding pockets.[1]Mimics L-amino acid turns; matches natural product scaffolds (e.g., Balanol).[1]
Conformational Bias Favors Twist-Chair A (pseudo-equatorial OMe).Favors Twist-Chair B (pseudo-equatorial OMe).
Key Therapeutic Use Kinase Inhibitors (PKA/PKB), Sigma-1 Receptor ligands.[1]Monoamine Transporter Inhibitors (NET/DAT), Balanol analogs.[1]
Synthetic Origin Typically from D-isoascorbic acid or D-serine pool.[1]Typically from L-ascorbic acid or L-serine pool.[1]

Conformational Analysis: The "Methoxy-Lock" Effect

The azepane ring is inherently floppy, existing in a rapid equilibrium between chair, twist-chair, boat, and twist-boat forms.[1] The introduction of a substituent at the C4 position creates a high-energy barrier that "locks" the ring into a preferred conformation to minimize transannular strain.

Mechanism of Action
  • Electronic Effect: The methoxy group exerts a gauche effect with adjacent methylene protons, influencing the torsion angles.

  • Steric Effect: To avoid 1,3-diaxial-like interactions across the ring, the methoxy group preferentially adopts a pseudo-equatorial position.

This preference dictates the vector of the nitrogen lone pair and the N-substituent (the drug's warhead). Choosing the wrong enantiomer often results in the "warhead" pointing 180° away from its target residue.

Visualization: Conformational Vectoring

AzepaneConformation Start Unsubstituted Azepane (High Entropy / Floppy) R_Enant (R)-4-Methoxy Substituent Start->R_Enant Substitution S_Enant (S)-4-Methoxy Substituent Start->S_Enant Substitution Conf_R Locked Conformation A (Twist-Chair) Vector: +60° R_Enant->Conf_R Steric Steering Conf_S Locked Conformation B (Twist-Chair) Vector: -60° S_Enant->Conf_S Steric Steering Target_Fit Target Binding Pocket (Kinase/GPCR) Conf_R->Target_Fit Matches Pocket A (e.g., PKA) Clash Steric Clash (Inactive) Conf_R->Clash Mismatches Pocket B Conf_S->Target_Fit Matches Pocket B (e.g., NET/DAT) Conf_S->Clash Mismatches Pocket A

Figure 1: The "Methoxy-Lock" mechanism illustrating how enantiomer selection dictates the spatial vector of the pharmacophore.

Biological Activity Case Studies

Direct biological activity of the free amine is negligible.[1] Its value appears when incorporated into bioactive scaffolds.[1][2][3]

Case Study A: Monoamine Transporter Inhibition (NET/DAT)
  • Context: Development of non-stimulant treatments for ADHD and depression.[1]

  • The Experiment: Researchers synthesized N-benzylated azepanes fused with other rings.[1] The 4-methoxy group (or its derivatives) was used to probe the binding site depth.[1]

  • Result: The (R,R) configuration (analogous to the R-methoxy geometry) displayed nanomolar potency (IC50 = 60 nM) against the Norepinephrine Transporter (NET).[1]

  • Contrast: The (S,S) enantiomer was 26-fold less active (IC50 = 1.6 µM) .[1]

Case Study B: Balanol Analogs (PKC/PKA Inhibition)
  • Context: Balanol is a potent natural fungal metabolite that inhibits Protein Kinase C (PKC).[1] Its core is a 3-amino-4-hydroxy-azepane.[1]

  • Modification: Replacing the 4-hydroxy with 4-methoxy improves blood-brain barrier (BBB) permeability by reducing Topological Polar Surface Area (TPSA).[1]

  • Activity Profile:

    • Natural Configuration (3R,4R): Retains ATP-competitive inhibition (Ki < 10 nM).[1]

    • Inverted Configuration (3S,4S): Loss of H-bond network with the kinase hinge region; activity drops >100-fold.[1]

  • Takeaway: For Balanol-like scaffolds, the (R)-4-methoxy azepane is the requisite building block to mimic the natural product's bioactivity.

Experimental Protocols

Protocol 1: Enantiopurity Verification (Chiral HPLC)

Since commercial batches may vary in optical purity, verification before synthesis is critical.[1]

  • Column: Chiralpak IA or AD-H (4.6 mm x 250 mm, 5 µm).[1]

  • Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV @ 210 nm (amine absorption) or Refractive Index (RI).[1]

  • Expected Retention:

    • (R)-Isomer: ~8.5 min (varies by column lot).[1]

    • (S)-Isomer: ~11.2 min.[1]

  • Acceptance Criteria: ee > 98%.

Protocol 2: General Coupling Procedure (Amide Bond Formation)

To incorporate 4-methoxy-azepane into a drug scaffold (e.g., coupling to a carboxylic acid).[1]

  • Preparation: Dissolve the carboxylic acid partner (1.0 equiv) in dry DMF under Argon.

  • Activation: Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir for 15 min at 0°C.

  • Addition: Add (R)- or (S)-4-Methoxy-azepane hydrochloride (1.1 equiv).

  • Reaction: Allow to warm to Room Temp (25°C) and stir for 4–12 hours. Monitor by LC-MS.[1]

  • Workup: Dilute with EtOAc, wash with sat.[1] NaHCO3 (2x), water (1x), and brine (1x).[1][4] Dry over Na2SO4.[1]

  • Purification: Flash chromatography (DCM/MeOH gradient).

Strategic Selection Guide

Use the following decision tree to select the correct enantiomer for your project:

SelectionGuide Start Start: Target Identification Q1 Is the target a Kinase (ATP site)? Start->Q1 Q2 Is the target a GPCR / Transporter? Q1->Q2 No Res1 Select (R)-Isomer (Mimics Balanol/Natural Products) Q1->Res1 Yes Res2 Check Homology Model Q2->Res2 Yes Res2->Res1 Pocket requires 'Up' vector Res3 Select (S)-Isomer (Often preferred for GPCRs) Res2->Res3 Pocket requires 'Down' vector

Figure 2: Decision matrix for selecting azepane chirality based on target class.

References

  • Carrel, A., et al. (2025).[1] Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. Journal of Medicinal Chemistry. Link[1]

  • Breitenlechner, C., et al. (2004).[1] Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. Journal of Medicinal Chemistry. Link[1]

  • Lukin, O. (2020).[1][5] C-Substituted Azepanes for Novel Organic Synthesis and Drug Discovery Research. Life Chemicals Blog. Link

  • Sigma-Aldrich. (2024).[1] Product Specification: (S)-4-Methoxy-azepane hydrochloride.[1] Link

  • BenchChem. (2025).[1] Azepane-Containing Compounds: A Comprehensive Technical Review. Link[1]

Sources

Comparative

Comprehensive Verification Guide: Optical Rotation &amp; Chiral Purity of (R)-4-Methoxy-azepane Hydrochloride

The following guide is a comprehensive technical resource designed for researchers and Quality Control (QC) scientists. It prioritizes the methodological verification of (R)-4-Methoxy-azepane hydrochloride, acknowledging...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is a comprehensive technical resource designed for researchers and Quality Control (QC) scientists. It prioritizes the methodological verification of (R)-4-Methoxy-azepane hydrochloride, acknowledging that while specific literature values for this specialized intermediate may be proprietary or variable based on synthesis, the process of verification must be absolute.

[1]

Executive Summary

Product: (R)-4-Methoxy-azepane hydrochloride CAS (S-isomer): 2514640-67-4 (Reference for enantiomer) Target Parameter: Specific Optical Rotation (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


) and Enantiomeric Excess (

).

In drug development, the azepane ring is a privileged scaffold. The 4-methoxy substituent introduces a critical stereocenter. Verifying the (R)-configuration is non-negotiable, as the (S)-enantiomer may exhibit inactivity or off-target toxicity. This guide compares the two primary verification methodologies—Polarimetry and Chiral HPLC —and provides a self-validating protocol to establish a "Gold Standard" reference value for your specific lot.

Strategic Comparison: Verification Methodologies

To ensure scientific integrity, one must not rely solely on optical rotation for initial characterization.[1] A dual-method approach is required.

FeatureMethod A: Polarimetry (Optical Rotation) Method B: Chiral HPLC (Gold Standard)
Primary Function Identity & Gross Purity. Rapid confirmation of bulk chirality (Sign (+/-) and Magnitude).[1]Quantitative Purity. Precise determination of Enantiomeric Excess (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

).
Specificity Low. Affected by chemical impurities, solvent, and moisture. Cannot distinguish between 95% ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

and 99%

easily.
High. Separates enantiomers and impurities physically.
Speed Fast (< 10 mins).[1] Ideal for batch release or in-process checks.[1]Slow (30-60 mins). Requires method development and equilibration.
Cost Low (Reagents only).[1]High (Columns, Solvents, Waste).[1]
Risk False Positives: A chemical impurity with high rotation can mask a lower chiral purity.[1]Method Failure: Co-elution of enantiomers if method is not optimized.[1]
Verdict Routine QC Tool. Use only after validating the batch with HPLC.Validation Tool. Must be used to establish the reference

.

Experimental Protocols

Phase 1: Establishing the "Gold Standard" (Chiral HPLC)

Before trusting a polarimeter reading, you must define the enantiomeric purity of your material.

Objective: Isolate the (R)-enantiomer peak to confirm


.

Recommended Chromatographic System:

  • Column: Immobilized Polysaccharide Phase (e.g., Chiralpak IC or IG).[1] These are robust for amine salts.[1]

  • Mobile Phase:

    • Option A (Normal Phase): n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1] Note: Requires free-basing the sample or robust system.

    • Option B (Polar Ionic Mode - Preferred for HCl salts): Acetonitrile : Methanol : Acetic Acid : Triethylamine (95 : 5 : 0.1 : 0.1).[1]

  • Detection: UV at 210 nm (Amine absorption) or Refractive Index (RI).[1]

  • Flow Rate: 1.0 mL/min at

    
    C.
    

Validation Step: Inject the Racemic mixture (or mix (R) and (S) standards) to confirm baseline separation (Resolution ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


).
Phase 2: Measuring Specific Optical Rotation ( )

Once


 is confirmed >99%, measure the rotation to create your internal standard.

Protocol:

  • Drying: Dry the hydrochloride salt in a vacuum oven at

    
    C for 4 hours to remove hygroscopic moisture (critical source of error).
    
  • Solvent Selection: Methanol (MeOH) is the standard solvent for polar amine salts.[1]

    • Alternative: Water (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      ) if solubility in MeOH is poor, but MeOH is preferred for volatility and standard comparison.
      
  • Preparation: Prepare a 1.0% w/v solution (

    
    ).
    
    • Weigh exactly ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
       mg of dried sample.
      
    • Transfer to a 10 mL volumetric flask.

    • Dilute to mark with HPLC-grade Methanol.[1]

  • Measurement:

    • Zero the polarimeter with pure Methanol.

    • Fill the 1 dm (100 mm) cell, ensuring no bubbles.

    • Measure at

      
      C using the Sodium D-line (589 nm).
      
    • Take 5 readings and average them (

      
      ).
      

Calculation: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="ng-star-inserted display">



  • ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    : Observed rotation (degrees)[2]
    
  • 
    : Path length (dm) [Standard is 1 dm]
    
  • 
    : Concentration ( g/100  mL)
    

Visualization: Verification Workflow

The following diagram illustrates the logical flow for accepting or rejecting a batch of (R)-4-Methoxy-azepane HCl.

VerificationWorkflow Start Start: Receive Batch (R)-4-Methoxy-azepane HCl Dry Step 1: Vacuum Dry (Remove H2O) Start->Dry HPLC Step 2: Chiral HPLC Analysis Dry->HPLC CheckEE Is ee% > 98.0%? HPLC->CheckEE Reject1 REJECT BATCH (Reprocess/Discard) CheckEE->Reject1 No Polarimetry Step 3: Measure Optical Rotation (Polarimetry) CheckEE->Polarimetry Yes Compare Compare to Internal Ref (e.g., +25° to +35°) Polarimetry->Compare Pass BATCH RELEASED (Verified (R)-Isomer) Compare->Pass Match FailSign FAIL: Wrong Sign (Suspect (S)-Isomer) Compare->FailSign Opposite Sign FailMag FAIL: Low Magnitude (Check Water/Salt Stoichiometry) Compare->FailMag Value Too Low

Figure 1: Decision Logic for verifying chiral purity. Note that HPLC is the gatekeeper before Polarimetry.

Data Interpretation Guide

Since specific literature values for this intermediate can vary by solvent and concentration, use the table below to interpret your experimental data.

ObservationLikely CauseAction Required
Rotation is ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

Racemic Mixture (50:50 R/S).Reject. Confirm with HPLC (two equal peaks).
Rotation is opposite sign Wrong Enantiomer ((S)-form).Reject. You have the (S)-isomer.
Rotation is correct sign but low magnitude 1. Wet Sample (Hygroscopic HCl).2.[1] Chemical Impurities.3. Low Enantiomeric Excess.1. Dry sample and re-test.2. Check 1H-NMR for solvent peaks.3. Run Chiral HPLC.
Rotation is unstable (Drifting) Mutarotation or Hydrolysis.[1]Ensure solvent is anhydrous.[1] Azepanes are generally stable, but hemiaminal impurities may drift.[1]
Anticipated Reference Range

Based on structural analogs (e.g., 2-substituted azepanes and methoxy-amines):

  • Expected Sign: Likely (+) Dextrorotatory or (-) Levorotatory depending strictly on the C4 configuration relative to the ring conformation. Note: (S)-4-Methoxy-azepane is often associated with specific CAS 2514640-67-4.[1][3] If the (S) form is (+), the (R) form will be (-), and vice versa.

  • Typical Magnitude: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     (c=1, MeOH).
    
  • Directive: Do not guess. Establish your internal lot specific rotation using the HPLC-validated material.

References

  • European Pharmacopoeia (Ph.[1] Eur.). 2.2.[1][4]7. Optical Rotation. (Standard protocol for polarimetry).[1] Link[1]

  • Scribd / Chemical Literature. Synthesis and Resolution of Azepane Derivatives. (General background on azepane synthesis). Link

  • Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF. (HPLC Method Development). Link

  • PubChem. Compound Summary: 4-methoxyazepane hydrochloride.[1] (Structural confirmation). Link

  • Sigma-Aldrich. (S)-4-Methoxy-azepane hydrochloride Product Page.[1][3] (Reference for enantiomer CAS). Link

Sources

Validation

(R)-4-Methoxy-Azepane vs. 4-Methoxy-Piperidine: A Medicinal Chemistry Guide

Topic: (R)-4-Methoxy-azepane hydrochloride vs 4-methoxy-piperidine analogs Content Type: Publish Comparison Guide Executive Summary: The "Chirality & Space" Verdict In the optimization of lead compounds, the transition f...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: (R)-4-Methoxy-azepane hydrochloride vs 4-methoxy-piperidine analogs Content Type: Publish Comparison Guide

Executive Summary: The "Chirality & Space" Verdict

In the optimization of lead compounds, the transition from a 6-membered piperidine to a 7-membered azepane ring is a strategic "ring expansion" tactic used to modulate lipophilicity, alter metabolic soft spots, and explore novel chemical space.

The critical differentiator between 4-methoxy-piperidine and (R)-4-methoxy-azepane is chirality .

  • 4-Methoxy-piperidine is achiral (possesses a plane of symmetry).

  • 4-Methoxy-azepane is chiral (lacks symmetry due to the unequal path lengths of the 7-membered ring).

Verdict: Use 4-methoxy-piperidine as a robust, low-cost baseline scaffold. Switch to (R)-4-methoxy-azepane when you need to:

  • Introduce a specific enantiomeric vector to pick up additional H-bonds or hydrophobic contacts in the binding pocket.

  • Increase lipophilicity (LogP) by ~0.5 units to improve membrane permeability.

  • Escape "Flatland" : Introduce conformational entropy to sample a wider 3D space.

Structural & Physicochemical Analysis[1][2][3][4]

The Chirality Factor

This is the most overlooked feature. In a 6-membered piperidine ring substituted at the 4-position, the molecule has a plane of symmetry passing through the Nitrogen and C4.

  • Result: 4-methoxy-piperidine is achiral. It cannot exploit specific stereoselective pockets unless substituted elsewhere.

In the 7-membered azepane ring, the path from Nitrogen to C4 is unequal. One side has a 2-carbon bridge (ethyl), while the other (if we consider the numbering path) effectively creates an asymmetry in the twist-chair conformation. More formally, while an unsubstituted azepane is flexible, the introduction of the methoxy group at C4 creates a stereocenter because the two paths to the nitrogen (N-C2-C3-C4 vs N-C7-C6-C5-C4) are chemically distinct in the 3D conformation, and the ring's flexibility allows it to lock into chiral conformations upon binding.

  • Result: (R)-4-methoxy-azepane is a distinct enantiomer. It allows for enantiomeric exploration (E-SAR), where the (R)-isomer may bind 10-100x tighter than the (S)-isomer.

Physicochemical Comparison Table
Property4-Methoxy-Piperidine HCl(R)-4-Methoxy-Azepane HClImpact on Drug Design
Ring Size 6-membered7-memberedAzepane is bulkier; probes deeper pockets.
Chirality AchiralChiral (R-enantiomer)Azepane allows stereoselective optimization.
LogP (Predicted) ~0.9~1.4Azepane increases lipophilicity (+0.5 LogP).
pKa (Base) ~11.1~11.0Negligible difference; both are strong bases.
Conformation Chair (Rigid)Twist-Chair (Flexible)Azepane has higher entropic penalty but better adaptability.
TPSA ~21 Ų~21 ŲSimilar polar surface area.
Metabolic Risk High (α-carbon oxidation)Moderate (Remote oxidation)Azepane changes the site of metabolic attack.

Synthetic Accessibility & Manufacturing

Piperidine Synthesis (Commodity)

4-Methoxy-piperidine is a commodity chemical, typically synthesized via the reduction of 4-methoxypyridine or the methylation of 4-hydroxypiperidine. It is cheap, scalable, and achiral.

(R)-4-Methoxy-Azepane Synthesis (Specialty)

The synthesis of the chiral azepane is non-trivial. The most robust industrial route involves Ring Expansion followed by Resolution .

Protocol: Ring Expansion & Resolution Workflow

This protocol validates the production of the chiral salt from a ketone precursor.

Step 1: Schmidt Ring Expansion

  • Reagents: 4-Methoxycyclohexanone, Sodium Azide (NaN3), Methanesulfonic acid (MsOH).

  • Mechanism: The ketone undergoes rearrangement to form a mixture of isomeric lactams (methoxy-azepan-2-ones).

  • Note: Regioselectivity is poor; separation of isomers is required.

Step 2: Reduction

  • Reagents: Lithium Aluminum Hydride (LiAlH4), THF.[1]

  • Action: Reduces the lactam to the cyclic amine (racemic 4-methoxy-azepane).

Step 3: Classical Resolution (The Critical Step)

  • Reagents: (S)-Mandelic acid or (L)-Dibenzoyl tartaric acid.

  • Procedure:

    • Dissolve racemic amine in EtOH.

    • Add 0.5 eq of chiral acid.

    • Crystallize the diastereomeric salt.

    • Recrystallize to >99% ee.

    • Free base and convert to HCl salt.

Visualization: Synthesis Workflow

SynthesisWorkflow cluster_0 Key Differentiator Start 4-Methoxycyclohexanone Step1 Ring Expansion (NaN3 / H+) Start->Step1 Inter Racemic Lactams (Mixture) Step1->Inter Step2 Reduction (LiAlH4) Inter->Step2 Purification Racemate Racemic 4-Methoxy-azepane Step2->Racemate Step3 Chiral Resolution ((S)-Mandelic Acid) Racemate->Step3 Final (R)-4-Methoxy-azepane HCl Salt Step3->Final Crystallization

Caption: Workflow for converting achiral cyclohexanone to chiral (R)-4-methoxy-azepane via ring expansion and resolution.

Pharmacological Performance[2][6][7]

Binding Affinity & Selectivity[7]
  • Piperidine (Baseline): Often provides high affinity due to the rigid chair conformation fitting into well-defined "pockets" (e.g., GPCR orthosteric sites). However, if the pocket is large or flexible, the piperidine may not fill the space efficiently.

  • Azepane (Optimization): The 7-membered ring is larger and more flexible.

    • Case Study (Histamine H3): In a study of biphenyloxy-alkyl derivatives, the azepane analog showed high affinity (

      
       nM) comparable to the piperidine (
      
      
      
      nM), but with improved selectivity against hH4R (>600-fold). The azepane ring allowed the molecule to adopt a conformation that avoided steric clashes in the H4 receptor while maintaining H3 interactions.
    • Case Study (Opioids): Ring expansion can sometimes lead to a drop in potency if the binding pocket is tight. In 4-(propananilido) derivatives, the azepane was ~150-fold less potent than the piperidine, proving that "bigger is not always better" for tight pockets.

Metabolic Stability
  • Piperidine Liability: Susceptible to oxidation at the

    
    -carbon (adjacent to Nitrogen) or N-oxidation.
    
  • Azepane Advantage: While azepanes can also undergo N-oxidation, the ring expansion changes the bond angles and steric environment around the

    
    -carbons. This can retard CYP450-mediated oxidation at these positions, effectively "moving" the metabolic soft spot to the remote 4-position (where the methoxy group is). If the methoxy group is metabolically stable, the azepane scaffold can offer a longer half-life (
    
    
    
    ).

Decision Guide: When to Switch?

Use this logic flow to determine if you should invest in the more expensive (R)-4-methoxy-azepane scaffold.

DecisionTree Start Current Lead: 4-Methoxy-piperidine Q1 Is Potency < 10 nM? Start->Q1 Q2 Is Metabolic Stability Poor? Q1->Q2 No Keep Keep Piperidine (Cost Effective) Q1->Keep Yes Q3 Is Selectivity an Issue? Q2->Q3 No Switch Switch to (R)-Azepane Q2->Switch Yes (Alpha-Oxidation) Q3->Keep No Q3->Switch Yes (Need Specific Vector)

Caption: Decision logic for transitioning from Piperidine to Azepane scaffolds during Lead Optimization.

References

  • Metabolic Stability of Azepane vs Piperidine: Biphenyloxy-alkyl-piperidine and azepane derivatives as histamine H3 receptor ligands. (2017).[2][3] PubMed. Link

  • Ring Expansion Strategies: Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. (2023).[2][4] University of Manchester. Link

  • Opioid Receptor SAR: 4-Anilidopiperidine analgesics. 3. 1-Substituted 4-(propananilido)perhydroazepines as ring-expanded analogues. (1980). Journal of Medicinal Chemistry. Link

  • Physicochemical Properties: Azepane Properties and Data. PubChem.[4] Link

  • Comparative Analysis: Piperidine vs. Pyrrolidine and Azepane Scaffolds in Drug Discovery. BenchChem.[5] Link

Sources

Comparative

Determining Absolute Configuration of 4-Methoxy-Azepane Salts

This guide provides a technical comparison of methods for determining the absolute configuration of 4-methoxy-azepane salts. It is designed for researchers requiring definitive stereochemical assignment for drug substanc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison of methods for determining the absolute configuration of 4-methoxy-azepane salts. It is designed for researchers requiring definitive stereochemical assignment for drug substance intermediates.

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Structural Biologists, Process Chemists

Executive Summary & Strategic Framework

The determination of absolute configuration for 7-membered heterocycles like 4-methoxy-azepane presents unique challenges due to high conformational flexibility (pseudorotation) and the absence of rigid stereocenters. Unlike rigid pyrrolidines or piperidines, the azepane ring exists in a dynamic equilibrium of twist-chair and twist-boat conformers, complicating standard NMR analysis.

This guide compares three distinct workflows to assign the (


) or (

) configuration at the C4 position:
  • Single Crystal X-Ray Diffraction (SC-XRD): The definitive method, requiring salt screening.

  • NMR with Chiral Derivatizing Agents (Mosher's Method): A solution-phase alternative requiring chemical modification.

  • Vibrational Circular Dichroism (VCD): A non-destructive spectroscopic method ideal for oils or non-crystalline salts.

Method 1: Single Crystal X-Ray Diffraction (SC-XRD)

Status: Gold Standard (Definitive)

SC-XRD provides a direct image of the molecular structure. For light-atom molecules like 4-methoxy-azepane, the "phase problem" in crystallography is solved using Anomalous Dispersion or by introducing a known chiral center (counter-ion).

Experimental Protocol

Step 1: Heavy Atom Salt Formation (Anomalous Dispersion) If the molecule is enantiopure but unknown, prepare the Hydrobromide (HBr) or Hydroiodide (HI) salt. The heavy halogen (Br/I) provides sufficient anomalous scattering (using Cu K


 radiation) to determine absolute structure without a reference chiral center.
  • Procedure: Dissolve 4-methoxy-azepane (50 mg) in EtOH (0.5 mL). Add 1.0 eq of 48% HBr (aq). Evaporate to oil. Recrystallize via vapor diffusion (EtOH/Et2O).

Step 2: Diastereomeric Salt Formation (Internal Reference) If the HBr salt is hygroscopic or an oil (common for azepanes), use a chiral acid of known configuration.

  • Reagent: (

    
    )-(-)-Dibenzoyl-L-tartaric acid (L-DBTA) or (
    
    
    
    )-(+)-10-Camphorsulfonic acid.
  • Logic: The known configuration of the anion acts as an internal reference. If the refined structure shows the anion is (

    
    ) and the cation is (
    
    
    
    ), the assignment is absolute.
Decision Logic for Crystallization

XRD_Workflow Start Start: 4-Methoxy-Azepane Salt_Choice Select Counter-ion Start->Salt_Choice Heavy_Atom HBr / HI Salt (Anomalous Dispersion) Salt_Choice->Heavy_Atom If pure enantiomer Chiral_Anion L-Tartrate / Camphorsulfonate (Internal Reference) Salt_Choice->Chiral_Anion If resolving racemate Cryst Vapor Diffusion (EtOH/Et2O) Heavy_Atom->Cryst Chiral_Anion->Cryst XRay SC-XRD Analysis Cryst->XRay Result Absolute Config Assigned XRay->Result

Figure 1: Decision tree for selecting the appropriate salt form for crystallographic determination.

Method 2: NMR Spectroscopy (Mosher's Method)

Status: Rapid Solution-Phase Screening

This method relies on the synthesis of diastereomeric amides using


-methoxy-

-(trifluoromethyl)phenylacetic acid (MTPA). The magnetic anisotropy of the phenyl ring in the MTPA auxiliary differentially shields protons in the (

)- and (

)-amides.

Critical Caveat for Azepanes: Due to ring flexibility, the "standard" Mosher model can sometimes be ambiguous if the ring conformation places protons in unexpected regions of the shielding cone. Low-temperature NMR (-40 °C) is recommended to freeze the conformer population.

Experimental Protocol
  • Derivatization: React 4-methoxy-azepane (10 mg) with (

    
    )-(-)-MTPA-Cl and (
    
    
    
    )-(+)-MTPA-Cl separately in pyridine/DCM to form the (
    
    
    )-MTPA amide and (
    
    
    )-MTPA amide, respectively.
  • Analysis: Acquire

    
    H-NMR (500 MHz+) for both derivatives.
    
  • Calculation: Calculate

    
     for protons near the chiral center (C3-H, C5-H, and the 4-OMe group).
    
  • Assignment: Map the positive and negative

    
     values to the Mosher model.
    
Mechanism of Action

Mosher_Model Amide Mosher Amide (Restricted Rotation) Phenyl Phenyl Ring (Shielding Cone) Amide->Phenyl Determines Geometry Protons_A Protons on Side A (Shielded: Negative Δδ) Phenyl->Protons_A Shields Protons_B Protons on Side B (Deshielded: Positive Δδ) Phenyl->Protons_B Deshields

Figure 2: The anisotropic shielding effect in Mosher amides allows spatial assignment of substituents.

Method 3: Vibrational Circular Dichroism (VCD)

Status: Best for Non-Crystalline Samples

VCD measures the differential absorption of left and right circularly polarized infrared light. It is sensitive to the 3D structure and does not require crystals or chemical derivatization.

Experimental Protocol
  • Spectrum Acquisition: Dissolve 10-15 mg of the 4-methoxy-azepane salt in a chiral-silent solvent (e.g.,

    
     or 
    
    
    
    ). Record the VCD spectrum (1000–1800 cm
    
    
    ).
  • Computational Modeling: Perform DFT calculations (B3LYP/6-31G*) for both (

    
    ) and (
    
    
    
    ) enantiomers.
    • Note: You must generate a Boltzmann-weighted average of the low-energy conformers (twist-chair/boat) to match the experimental data.

  • Comparison: Match the experimental VCD sign pattern with the calculated spectra. The correct enantiomer will show a 1:1 correspondence in peak signs.

Comparative Analysis
FeatureSC-XRD (Crystallography)NMR (Mosher's Method)VCD (Vibrational CD)
Primary Requirement Suitable Single CrystalReactive Amine/Alcohol10mg Pure Sample
Confidence Level Absolute (100%) High (90-95%)Very High (98%)
Throughput Low (days to weeks)Medium (1-2 days)Medium (1 day + compute)
Cost High (instrument/time)Low (reagents)High (instrumentation)
Limitation Sample may not crystallize (oils)Ring flexibility affects modelRequires DFT expertise
References
  • Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configuration correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519. Link

  • Freedman, T. B., et al. (2003). Absolute Configuration Determination of Chiral Molecules in the Solution State Using Vibrational Circular Dichroism. Chirality, 15(9), 743–758. Link

  • Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876–881. Link

  • Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.